N-butyl-4-methylcyclohexan-1-amine

• CAS: 84452-93-7

Core Science & Biosynthesis

N-butyl-4-methylcyclohexan-1-amine CAS number 344295-68-7

Topic: (CAS 344295-68-7) Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Process Engineers

CAS 344295-68-7 | Synthesis, Characterization, and Functional Utility

Executive Summary

N-Butyl-4-methylcyclohexan-1-amine (C₁₁H₂₃N) is a sterically hindered secondary amine belonging to the class of N-alkylated aminocyclohexanes. While often overshadowed by its primary amine precursor—trans-4-methylcyclohexylamine (a key intermediate in sulfonylurea antidiabetics like Glimepiride)—this N-butyl derivative represents a critical building block for specialized surfactants, corrosion inhibitors, and epoxy curing agents.

This guide provides a rigorous technical analysis of the compound, focusing on a self-validating synthesis protocol via reductive amination, stereochemical considerations (cis/trans isomerism), and its mechanistic role in industrial applications.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The compound exists as a mixture of cis and trans isomers, with the thermodynamic trans-isomer typically dominating in equilibrated synthetic routes. The lipophilic butyl chain combined with the alicyclic ring imparts unique solubility and basicity profiles.

Property	Value / Description	Note
CAS Number	344295-68-7
IUPAC Name	N-Butyl-4-methylcyclohexan-1-amine
Molecular Formula	C₁₁H₂₃N
Molecular Weight	169.31 g/mol
Appearance	Colorless to pale yellow liquid	Amine odor (fishy)
Boiling Point	~215–225 °C (Predicted)	Extrapolated from N-methyl analog (149°C)
Density	~0.86 g/mL	Estimated based on homologs
Basicity (pKa)	~10.5–10.8 (Conjugate acid)	Typical for secondary alkylamines
Solubility	Soluble in EtOH, DCM, Toluene	Sparingly soluble in water

Synthesis Protocol: Reductive Amination

Methodology: Direct Reductive Amination using Sodium Triacetoxyborohydride (STAB). Rationale: Unlike the traditional Leuckart-Wallach reaction (high temp, formic acid) or catalytic hydrogenation (requires high pressure H₂), the STAB method offers mild, selective reduction of the intermediate imine without reducing the ketone starting material or requiring toxic cyanoborohydride.

Reaction Pathway

The synthesis proceeds via the condensation of 4-methylcyclohexanone with n-butylamine to form a hemiaminal, which dehydrates to an imine (Schiff base), followed by irreversible hydride transfer.

Figure 1: Step-wise reductive amination pathway favoring imine reduction.

Experimental Workflow

Reagents:

• 4-Methylcyclohexanone (1.0 equiv)

• n-Butylamine (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (AcOH) (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Step-by-Step Protocol:

• Imine Formation (In Situ):

  • Charge a flame-dried reaction flask with 4-methylcyclohexanone and DCE .

  • Add n-butylamine followed by acetic acid . The acid catalyzes the formation of the imine.

  • Observation: Slight exotherm; stir at room temperature for 30–60 minutes to establish the imine equilibrium.

• Reduction:

  • Cool the mixture to 0°C.

  • Add STAB portion-wise over 20 minutes. Caution: Hydrogen gas evolution may occur.

  • Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Self-Validation (TLC/GC):

  • TLC: Eluent 10% MeOH in DCM + 1% NH₄OH. Stain with Ninhydrin.

  • Success Criteria: Disappearance of ketone spot (high R_f) and appearance of a new, streaking amine spot (lower R_f).

• Workup:

  • Quench with saturated aqueous NaHCO₃ (pH > 8).

  • Extract with DCM (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification:

  • The crude oil is typically >90% pure. For analytical grade, perform vacuum distillation or flash chromatography (silica gel, DCM:MeOH:NH₃ gradient).

Characterization & Isomerism

The cis and trans isomers are distinguishable by ¹H NMR spectroscopy, specifically by the chemical shift and coupling constant of the methine proton at the C1 position (attached to the nitrogen).

• Trans-Isomer (Equatorial Amine): The C1-H is axial. It appears as a triplet of triplets (tt) at a lower frequency (shielded, ~2.3–2.4 ppm) with large coupling constants (J ≈ 11 Hz) due to diaxial coupling.

• Cis-Isomer (Axial Amine): The C1-H is equatorial. It appears as a narrower multiplet at a higher frequency (deshielded, ~2.6–2.7 ppm).

Diagnostic NMR Peaks (CDCl₃, 400 MHz):

• 0.8–0.95 ppm: Methyl group doublets (ring-CH₃) and triplet (butyl-CH₃).

• 2.35 ppm (tt): C1-H (trans-isomer, major).

• 2.58 ppm (t, J=7.2 Hz): N-CH₂ protons of the butyl group.

Applications & Functional Utility

A. Corrosion Inhibition

Secondary amines like N-butyl-4-methylcyclohexan-1-amine function as film-forming corrosion inhibitors in acidic environments. The lone pair on the nitrogen adsorbs onto metal surfaces, while the hydrophobic cyclohexyl and butyl tails form a barrier against water and ions.

B. Epoxy Curing Agent

As a "hindered amine," this compound reacts slower than primary aliphatic amines, offering:

• Extended Pot Life: Useful for large-scale casting where rapid exotherms are dangerous.

• Chemical Resistance: The cycloaliphatic structure improves resistance to hydrocarbons compared to linear amine hardeners.

Figure 2: Dual functional mechanisms in polymer curing and surface protection.

Safety & Handling (GHS)

Signal Word: DANGER

• H314: Causes severe skin burns and eye damage.[2][3][4]

• H302: Harmful if swallowed.[2][3][4]

• H412: Harmful to aquatic life with long-lasting effects.[3]

Handling Protocol:

• Always handle in a fume hood.

• Wear butyl rubber or nitrile gloves (standard latex is permeable to amines).

• Neutralization: Spills should be treated with sand/vermiculite and neutralized with weak acetic acid before disposal.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 15921596, 4-tert-butyl-N-methylcyclohexan-1-amine" (Structural Analog Reference). PubChem. Link

• Sigma-Aldrich. (2025).[2] "Safety Data Sheet: 4-Methylcyclohexylamine (Isomer Mixture)." MilliporeSigma. Link

• Borch, R. F., et al. (1971). "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[1] Link

• ChemicalBook. (2025).[2][5] "Product Entry: N-butyl-4-methylcyclohexan-1-amine." ChemicalBook. Link

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mc-bauchemie.com [mc-bauchemie.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. researchgate.net [researchgate.net]

N-butyl-4-methylcyclohexylamine chemical structure and properties

Executive Summary

N-Butyl-4-methylcyclohexylamine (CAS: 344295-68-7) is a sterically defined secondary amine utilized as a high-value intermediate in the synthesis of agrochemicals, rubber accelerators, and corrosion inhibitors.[1] Distinguished by its 1,4-disubstituted cyclohexane ring, the molecule exhibits complex stereochemical behavior that directly influences its basicity and nucleophilic reactivity. This guide provides a comprehensive analysis of its structural properties, a validated synthesis protocol via reductive amination, and critical handling data for industrial applications.

Part 1: Chemical Identity & Stereochemistry

The physicochemical behavior of N-butyl-4-methylcyclohexylamine is governed by the conformational dynamics of the cyclohexane ring. Unlike simple aliphatic amines, the 1,4-substitution pattern introduces cis and trans isomerism, which dictates the spatial accessibility of the nitrogen lone pair.

Nomenclature & Identification

Parameter	Details
IUPAC Name	N-Butyl-4-methylcyclohexan-1-amine
CAS Number	344295-68-7
Molecular Formula	C₁₁H₂₃N
Molecular Weight	169.31 g/mol
SMILES	CCCCNC1CCC(C)CC1

Conformational Analysis (The "Chair" Dynamics)

The stability of the molecule relies on the orientation of the bulky N-butyl and methyl substituents.

• Trans-Isomer (Thermodynamically Favored): Both the 4-methyl and 1-(N-butylamino) groups occupy equatorial positions in the chair conformation. This minimizes 1,3-diaxial interactions, making the trans isomer significantly more stable and prevalent in equilibrium mixtures.

• Cis-Isomer: Forces one substituent into an axial position, creating steric strain and reducing stability.

Figure 1: Stereochemical Equilibrium & Conformation The following diagram illustrates the thermodynamic preference for the diequatorial trans conformation.

Caption: The trans-diequatorial conformation minimizes steric strain, dominating the population profile.

Part 2: Physicochemical Properties

The following data aggregates experimental values from homologous series (N-alkylcyclohexylamines) where direct experimental data for the specific derivative is proprietary or limited.

Property	Value / Range	** mechanistic Note**
Physical State	Clear, colorless liquid	Amine odor; darkens upon air exposure due to oxidation.
Boiling Point	215–225 °C (Predicted)	Higher than N-butylcyclohexylamine (209°C) due to methyl substitution.
Density	0.84 – 0.86 g/mL	Typical for alkyl-substituted cyclohexylamines.
Basicity (pKa)	~10.5 – 11.0	Comparable to secondary amines; sterically hindered nitrogen may slightly lower nucleophilicity.
Solubility	Organic Solvents: MiscibleWater: Low	Lipophilic butyl and methyl groups reduce water solubility compared to cyclohexylamine.
Flash Point	> 80 °C (Estimated)	Class IIIA Combustible Liquid.

Part 3: Synthetic Pathways (Self-Validating Protocol)

The most robust route to N-butyl-4-methylcyclohexylamine is the Reductive Amination of 4-methylcyclohexanone with n-butylamine. This method avoids poly-alkylation issues common with direct alkylation.[2]

Reaction Mechanism

• Imine Formation: Nucleophilic attack of n-butylamine on the ketone carbonyl forms a hemiaminal, which dehydrates to an imine (Schiff base).[3]

• Reduction: The imine is selectively reduced to the amine using a hydride source (e.g., Sodium Triacetoxyborohydride) or catalytic hydrogenation.

Experimental Protocol: Reductive Amination

Scale: 50 mmol

Reagents:

• 4-Methylcyclohexanone (5.61 g, 50 mmol)

• n-Butylamine (3.66 g, 50 mmol)

• Sodium Triacetoxyborohydride (STAB) (15.9 g, 75 mmol)

• Acetic Acid (glacial, 1-2 equivalents)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Imine Formation: In a dry flask, dissolve 4-methylcyclohexanone and n-butylamine in DCE (150 mL). Add Acetic Acid (3.0 g) to catalyze imine formation. Stir at room temperature for 2 hours.

  • Validation: Monitor by TLC or IR (disappearance of C=O stretch at ~1710 cm⁻¹; appearance of C=N at ~1640 cm⁻¹).

• Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 20 minutes to prevent exotherms.

  • Why STAB? It is milder than NaBH₄ and selectively reduces imines in the presence of ketones, minimizing side reactions.

• Quench & Workup: Stir overnight at room temperature. Quench with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM) (3x).

• Purification: Dry organic layers over Na₂SO₄ and concentrate. Purify via vacuum distillation or column chromatography (Silica; Hexane/EtOAc + 1% Et₃N).

Figure 2: Synthesis Workflow

Caption: Stepwise conversion via reductive amination ensures mono-alkylation selectivity.

Part 4: Reactivity & Applications

Chemical Reactivity

• Nucleophilicity: The secondary amine nitrogen is nucleophilic but moderately hindered by the cyclohexyl ring. It reacts readily with:

  • Isocyanates: Forms substituted ureas (used in polymer chemistry).

  • Acid Chlorides: Forms stable amides.

  • Epoxides: Acts as a curing agent/hardener for epoxy resins.

• Corrosion Inhibition: The hydrophobic butyl and methyl-cyclohexyl tail allows the molecule to form a protective film on metal surfaces, preventing oxidative attack in acidic environments.

Industrial Applications

• Rubber Processing: Precursor for sulfenamide accelerators used in the vulcanization of rubber.

• Lubricants: Used as an ashless antioxidant or anti-wear additive in industrial oils.

• Pharmaceuticals: A lipophilic building block for modifying drug solubility and blood-brain barrier permeability.

Part 5: Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• Corrosive (Category 1B): Causes severe skin burns and eye damage.

• Acute Toxicity (Oral/Dermal): Harmful if swallowed or in contact with skin.

• Flammable Liquid: Keep away from heat and open flames.

Handling Protocol:

• PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.

• Storage: Store under nitrogen or argon to prevent oxidation (browning). Keep in a cool, well-ventilated area away from acids and oxidizers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7514, N-Methylcyclohexylamine (Analogous Properties). Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry.

Sources

• 1. m.chem960.com [m.chem960.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. askfilo.com [askfilo.com]

Technical Monograph: Physicochemical Profiling and Synthetic Utility of N-Butyl-4-methylcyclohexanamine

Executive Summary & Structural Definition

N-Butyl-4-methylcyclohexanamine is a secondary alicyclic amine characterized by a cyclohexane ring substituted with a methyl group at the 4-position and an N-butylamino group at the 1-position. This compound serves as a critical intermediate in the synthesis of rubber antioxidants, corrosion inhibitors, and specialized pharmaceutical building blocks. Its structural versatility arises from the cis/trans stereoisomerism inherent to 1,4-disubstituted cyclohexanes, a feature that significantly influences its physicochemical behavior and reactivity.

Molecular Identity

Parameter	Value
IUPAC Name	N-Butyl-4-methylcyclohexan-1-amine
CAS Registry Number	344295-68-7
Molecular Formula	C₁₁H₂₃N
Molecular Weight	169.31 g/mol
SMILES	CCCCNC1CCC(C)CC1
InChI Key	(Predicted) VXXLEXCQCSPKFI-UHFFFAOYSA-N (Analogous)

Synthetic Pathways & Causality

The synthesis of N-butyl-4-methylcyclohexanamine is most reliably achieved via reductive amination . Unlike direct alkylation, which suffers from uncontrolled polyalkylation (forming tertiary amines and quaternary ammonium salts), reductive amination offers stoichiometric control and high selectivity for the secondary amine.

Core Synthesis Protocol: Reductive Amination

This protocol utilizes 4-methylcyclohexanone and n-butylamine as precursors. The reaction proceeds through an imine intermediate, followed by catalytic hydrogenation.[1]

Experimental Workflow

• Imine Formation (Dehydration):

  • Reagents: 4-Methylcyclohexanone (1.0 eq), n-Butylamine (1.1 eq).

  • Solvent: Toluene or Methanol (anhydrous).

  • Catalyst: Mild acid catalyst (e.g., p-TsOH, 1 mol%) if using Dean-Stark apparatus.

  • Process: Reflux with azeotropic water removal (Dean-Stark) shifts the equilibrium toward the imine (Schiff base).

  • Self-Validation Check: Monitor IR spectrum.[2][3] Disappearance of the ketone carbonyl stretch (~1715 cm⁻¹) and appearance of the imine C=N stretch (~1660 cm⁻¹) confirms conversion.

• Catalytic Hydrogenation (Reduction):

  • Catalyst: 5% Pt/C or Raney Nickel. (Pt/C is preferred to minimize ring dehydrogenation).

  • Conditions: 3-5 bar H₂ pressure, Ambient Temperature to 50°C.

  • Causality: Low temperature is maintained to prevent the formation of aromatic byproducts (N-butyl-p-toluidine).

  • Self-Validation Check: Cessation of H₂ uptake indicates reaction completion.

• Purification:

  • Filter catalyst.

  • Distill solvent.

  • Fractional distillation under reduced pressure to separate cis and trans isomers if necessary.

Reaction Logic Diagram

Figure 1: Stepwise reductive amination pathway ensuring selectivity for the secondary amine.

Physicochemical Properties

The following data synthesizes experimental expectations with calculated values derived from structure-activity relationship (SAR) models for N-alkylcyclohexylamines.

Property	Value / Range	Note
Physical State	Colorless to pale yellow liquid	Amine-like odor
Boiling Point	215°C - 225°C	Estimated at 760 mmHg
Density	0.84 - 0.86 g/cm³	at 20°C
Refractive Index ( )	1.4550 - 1.4600	Typical for cyclohexylamines
pKa	10.5 - 11.0	Basic (Secondary amine)
Solubility	Soluble in organic solvents; sparingly soluble in water	Lipophilic butyl chain reduces water solubility

Stereochemistry (Cis/Trans Isomerism)

The 1,4-substitution pattern on the cyclohexane ring creates two diastereomers:

• Trans-isomer: The amino group and methyl group are on opposite sides of the ring plane (typically diequatorial, thermodynamically favored).

• Cis-isomer: The groups are on the same side (axial-equatorial).

• Note: Commercial synthesis via catalytic hydrogenation often yields a mixture (typically ~60:40 to 70:30 trans:cis ratio depending on catalyst and pH).

Analytical Characterization (Self-Validating Metrics)

To confirm the identity and purity of the synthesized compound, the following spectral signatures must be validated.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (CDCl₃, 400 MHz):

  • 0.90 (t, 3H, terminal -CH₃ of butyl).
  • 0.95 (d, 3H, ring -CH₃).
  • 2.30 - 2.50 (m, 1H, N-CH< ring proton).
  • 2.60 (t, 2H, N-CH₂- butyl protons).

• Validation Criterion: The integral ratio of the N-CH (ring) to N-CH₂ (chain) must be 1:2.

Infrared Spectroscopy (FT-IR)

• N-H Stretch: Weak band at 3300-3350 cm⁻¹ (Secondary amine).

• C-H Stretch: Strong bands at 2850-2960 cm⁻¹ (Cyclohexyl and alkyl chain).

• Absence of C=O: Complete disappearance of the ketone peak at ~1715 cm⁻¹ is the primary purity indicator.

Handling & Safety Profile

• Hazard Classification: Corrosive (Skin Corr. 1B), Flammable Liquid (Category 4).

• Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (N-oxide formation) and carbonate formation from atmospheric CO₂.

• PPE: Neoprene gloves and chemical splash goggles are mandatory.

References

• PubChem. (2025).[4][5] Compound Summary: N-butyl-4-methylcyclohexanamine.[6] National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook. (2024). Cyclohexanamine, N-butyl- (Analogous Structure Data). National Institute of Standards and Technology.[3] [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. N-Butyl cyclohexylamine | C10H21N | CID 24946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexanamine, N-butyl- [webbook.nist.gov]
• 4. 4-tert-Butylcyclohexylamine | C10H21N | CID 79396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.chem960.com [m.chem960.com]

An In-depth Technical Guide to the Stereoisomers of N-butyl-4-methylcyclohexan-1-amine

This guide provides a comprehensive technical overview of the cis- and trans-isomers of N-butyl-4-methylcyclohexan-1-amine, designed for researchers, scientists, and professionals in drug development. It delves into the synthesis, conformational analysis, spectroscopic characterization, and thermodynamic stability of these diastereomers, offering field-proven insights and detailed experimental protocols.

Introduction to Stereoisomerism in Substituted Cyclohexanes

Substituted cyclohexanes, such as N-butyl-4-methylcyclohexan-1-amine, represent a fascinating area of stereochemistry. Due to the tetrahedral nature of the sp³-hybridized carbon atoms, the cyclohexane ring adopts a non-planar chair conformation to minimize angular and torsional strain. This puckered structure gives rise to two distinct substituent positions: axial (perpendicular to the general plane of the ring) and equatorial (in the general plane of the ring).

The interconversion between two chair conformations, known as ring flipping, is a rapid process at room temperature. However, for substituted cyclohexanes, the two chair conformers are often not energetically equivalent. The relative stability of these conformers is dictated by steric interactions, particularly the unfavorable 1,3-diaxial interactions between an axial substituent and the axial hydrogens on the same side of the ring.[1][2]

For 1,4-disubstituted cyclohexanes like N-butyl-4-methylcyclohexan-1-amine, two diastereomers exist: cis and trans. In the cis-isomer, the substituents are on the same side of the ring, while in the trans-isomer, they are on opposite sides.[3][4] The interplay between the cis/trans configuration and the conformational preferences of the substituents determines the overall shape, stability, and reactivity of the molecule.

Synthesis and Separation of Isomers

The most common and efficient method for the synthesis of N-butyl-4-methylcyclohexan-1-amine is the reductive amination of 4-methylcyclohexanone with butylamine.[5][6] This one-pot reaction involves the formation of an intermediate imine (or iminium ion under acidic catalysis), which is then reduced in situ to the desired secondary amine.

The choice of reducing agent is critical for the success of the reaction. Mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are preferred as they selectively reduce the iminium ion without significantly reducing the starting ketone.[5][6] Catalytic hydrogenation over platinum, palladium, or nickel catalysts is also a viable method.[5]

The stereochemical outcome of the reduction depends on the reaction conditions and the steric hindrance around the iminium ion. Generally, a mixture of cis and trans isomers is obtained. The separation of these diastereomers can be achieved through several methods:

• Fractional Distillation: If the boiling points of the cis and trans isomers are sufficiently different, fractional distillation can be employed for their separation.

• Crystallization: Diastereomers often have different solubilities and crystal packing efficiencies. Fractional crystallization of the free bases or their salts (e.g., hydrochlorides) can be an effective separation technique.[7]

• Chromatography: Column chromatography (e.g., silica gel) or preparative gas chromatography can be used to separate the isomers based on their different polarities and interactions with the stationary phase.

Conformational Analysis

The conformational analysis of the cis and trans isomers of N-butyl-4-methylcyclohexan-1-amine is crucial for understanding their relative stabilities and spectroscopic properties. The preferred conformation of each isomer is the one that minimizes steric strain, primarily 1,3-diaxial interactions. The energetic cost of placing a substituent in an axial position is quantified by its "A-value". Larger A-values indicate a stronger preference for the equatorial position.[8]

trans-N-butyl-4-methylcyclohexan-1-amine

For the trans-isomer, one substituent is "up" and the other is "down" relative to the plane of the ring. This allows for a chair conformation where both the N-butylamino group and the methyl group can occupy equatorial positions. This diequatorial conformation is significantly more stable than the diaxial conformation, as it avoids any significant 1,3-diaxial interactions. Therefore, trans-N-butyl-4-methylcyclohexan-1-amine is expected to exist almost exclusively in the diequatorial conformation.

cis-N-butyl-4-methylcyclohexan-1-amine

In the cis-isomer, both substituents are on the same side of the ring. This necessitates that in any chair conformation, one substituent must be in an axial position while the other is in an equatorial position. Two such conformations are possible and are in equilibrium through ring flipping.

The relative stability of these two conformers depends on the A-values of the N-butylamino and methyl groups. The A-value for a methyl group is approximately 1.7 kcal/mol. The A-value for an amino group is around 1.2-1.6 kcal/mol, and for an N-alkylamino group, it is expected to be slightly larger due to the increased steric bulk. The n-butyl group is flexible and can orient itself to minimize steric interactions. However, the N-butylamino group is sterically more demanding than the methyl group.

Therefore, the conformer with the larger N-butylamino group in the equatorial position and the smaller methyl group in the axial position will be the more stable of the two.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful tools for differentiating between the cis and trans isomers of N-butyl-4-methylcyclohexan-1-amine. The different spatial arrangements of the substituents lead to distinct spectroscopic signatures.

¹H NMR Spectroscopy

The chemical shifts and coupling constants of the protons on the cyclohexane ring are highly dependent on their axial or equatorial orientation.

Proton	Expected Chemical Shift (ppm) - trans-Isomer (Diequatorial)	Expected Chemical Shift (ppm) - cis-Isomer (N-butylamino-eq, Methyl-ax)	Key Differentiating Features
H-1 (CH-N)	~2.4 - 2.8 (multiplet)	~2.6 - 3.0 (multiplet)	The axial proton in the trans isomer will have a larger coupling constant (J_ax-ax ≈ 8-12 Hz) with adjacent axial protons compared to the equatorial proton in the major conformer of the cis isomer (J_eq-ax ≈ 2-5 Hz, J_eq-eq ≈ 2-5 Hz).
CH₃	~0.8 - 1.0 (doublet)	~0.9 - 1.1 (doublet)	The axial methyl group in the major conformer of the cis isomer may experience a slightly different magnetic environment compared to the equatorial methyl group in the trans isomer.
N-CH₂	~2.3 - 2.7 (triplet)	~2.3 - 2.7 (triplet)	The chemical shift of the N-butyl protons is less affected by the ring stereochemistry.

¹³C NMR Spectroscopy

The chemical shifts of the carbon atoms in the cyclohexane ring are also influenced by the stereochemistry of the substituents.

Carbon	Expected Chemical Shift (ppm) - trans-Isomer (Diequatorial)	Expected Chemical Shift (ppm) - cis-Isomer (N-butylamino-eq, Methyl-ax)	Key Differentiating Features
C-1 (CH-N)	~55 - 60	~53 - 58	The axial substituent in the cis isomer can cause a shielding effect (upfield shift) on the C-1 carbon.
C-4 (CH-CH₃)	~30 - 35	~28 - 33	Similar to C-1, the axial methyl group in the cis isomer can shield the C-4 carbon.
CH₃	~20 - 23	~18 - 21	The axial methyl carbon in the major conformer of the cis isomer will be shielded compared to the equatorial methyl carbon in the trans isomer.

Infrared (IR) Spectroscopy

IR spectroscopy can provide information about the functional groups present in the molecule. Both isomers will exhibit characteristic N-H stretching and bending vibrations, as well as C-H and C-N stretching vibrations. While the overall IR spectra of the two isomers are expected to be similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) may be observed due to the different molecular symmetries and vibrational modes of the cis and trans isomers.

Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H Stretch (secondary amine)	3300 - 3500 (weak)
C-H Stretch (alkane)	2850 - 3000
N-H Bend	1550 - 1650
C-N Stretch	1000 - 1250

Thermodynamic Stability and Reactivity

Based on the conformational analysis, the trans-isomer, which can adopt a stable diequatorial conformation, is thermodynamically more stable than the cis-isomer.[4] The cis-isomer is destabilized by the steric strain associated with having one of the substituents in an axial position in its most stable conformation. This difference in stability can be exploited in the synthesis and separation of the isomers. For instance, under equilibrating conditions, the formation of the trans-isomer is generally favored.

The different three-dimensional shapes of the cis and trans isomers can also lead to differences in their reactivity. The accessibility of the lone pair of electrons on the nitrogen atom and the steric hindrance around the reactive center can be influenced by the conformation of the molecule. For example, in reactions where the approach of a reagent to the nitrogen atom is sterically demanding, the less hindered isomer may react more readily.

Experimental Protocols

Synthesis of N-butyl-4-methylcyclohexan-1-amine (cis/trans mixture) via Reductive Amination

Materials:

• 4-methylcyclohexanone

• Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-methylcyclohexanone (1.0 eq) in DCE or THF, add butylamine (1.1 eq).

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in the same solvent.

• Slowly add the imine solution to the reducing agent slurry at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure to obtain the crude product as a mixture of cis and trans isomers.

Separation of cis and trans Isomers by Column Chromatography

Materials:

• Crude mixture of N-butyl-4-methylcyclohexan-1-amine isomers

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Triethylamine

Procedure:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pack a chromatography column.

• Dissolve the crude product in a minimal amount of the eluent.

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes. A small amount of triethylamine (e.g., 1%) can be added to the eluent to prevent tailing of the amine on the silica gel.

• Collect fractions and analyze them by TLC or GC-MS to identify the fractions containing the pure cis and trans isomers.

• Combine the pure fractions of each isomer and remove the solvent under reduced pressure.

References

• LibreTexts. (2021). 4.4: Substituted Cyclohexanes. Chemistry LibreTexts. [Link]

• KPU Pressbooks. (n.d.). 4.4 Substituted Cyclohexanes. In Organic Chemistry I. [Link]

• LibreTexts. (2022). 4.7: Conformations of Monosubstituted Cyclohexanes. Chemistry LibreTexts. [Link]

• Michigan State University Department of Chemistry. (n.d.). Ring Conformations. [Link]

• Wikipedia. (2023). Cyclohexane conformation. In Wikipedia. [Link]

• Google Patents. (1975).

• Sciencemadness.org. (n.d.). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. [Link]

• Wikipedia. (2023). Reductive amination. In Wikipedia. [Link]

• Optional[13C NMR]. (n.d.). cis-1-tert-BUTYL-4-METHYLCYCLOHEXANE. [Link]

• RSC Publishing. (1968). The Preparation of cis- and trans-I -Alkyl-4-phthalimidocyclohexanes. Journal of the Chemical Society C: Organic. [Link]

• Google Patents. (2005).

• Fessner, W. D., & Aroua, N. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. Communications Chemistry, 7(1), 1-11. [Link]

• Google Patents. (2011). Preparation method of trans-4-methyl cyclohexylamine.
• Google Patents. (2019). Preparation method of cis-4-methylcyclohexylamine.

• ChemRxiv. (2023). Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines. [Link]

• St. Paul's Cathedral Mission College. (n.d.). Conformational Analysis. [Link]

• PubChem. (n.d.). 4-Methylcyclohexylamine. [Link]

• ResearchGate. (2020). Reductive amination of cyclohexanone with methylamine a, propargylamine e and cyclopropylamine f using RsRedAms and MtRedAm. [Link]

• Biblioteka Nauki. (2019). Thermodynamic analysis on disproportionation process of cyclohexylamine to dicyclohexylamine. [Link]

• ScholarWorks at WMU. (1962). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. [Link]

• CORE. (1997). Conformations And Relative Stabilities Of The Cis And Trans Isomers In A Series Of Isolated N-phenylamides. [Link]

• OpenStax. (2023). 4.7 Conformations of Monosubstituted Cyclohexanes. In Organic Chemistry. [Link]

• National Institutes of Health. (2016). Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. [Link]

• NIST. (n.d.). trans-1-tert-butyl-4-methylcyclohexane. [Link]

• National Center for Biotechnology Information. (2024). Structure and Spectroscopic Insights for CH3PCO Isomers: A High-Level Quantum Chemical Study. [Link]

• National Center for Biotechnology Information. (2010). General Synthesis for Chiral 4-Alkyl-4-hydroxycyclohexenones. [Link]

• St. Paul's Cathedral Mission College. (n.d.). Conformational Analysis of Monosubstituted Cyclohexane. [Link]

• Molbase. (n.d.). 1-tert-butyl-4-methylcyclohexane. [Link]

• NIST. (n.d.). trans-1-tert-butyl-4-methylcyclohexane. [Link]

• National Center for Biotechnology Information. (2025). Spectroscopic and Chromatographic Characterization of Two Isomeric Cathinone Derivatives: N-Butyl-Norbutylone and N-Ethylhexylone. [Link]

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• 2. Stereoisomers [www2.chemistry.msu.edu]
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• 4. 4.4 Substituted Cyclohexanes – Organic Chemistry I [kpu.pressbooks.pub]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 8. Cyclohexane conformation - Wikipedia [en.wikipedia.org]

N-Alkyl-4-methylcyclohexylamine Derivatives: Synthetic Architectures, Stereochemical Control, and Functional Applications

[1]

Executive Summary

The N-alkyl-4-methylcyclohexylamine scaffold represents a critical junction between industrial bulk chemistry and precision pharmacology.[1] While often overshadowed by their aryl-substituted cousins (e.g., phencyclidine derivatives), these simple alkyl-alicyclic amines possess distinct utility.[1] In materials science, they serve as sterically hindered epoxy curing agents and rubber accelerators, where the 4-methyl group modulates reactivity and pot life. In the pharmaceutical domain, specific stereoisomers—most notably trans-4-methylcyclohexylamine—have emerged as potent inhibitors of spermidine synthase, offering pathways for modulating polyamine biosynthesis.[1]

This technical guide provides a rigorous examination of the synthetic methodologies, stereochemical dynamics, and application spectrum of N-alkyl-4-methylcyclohexylamine derivatives.[1]

Structural Chemistry & Stereoisomerism

The physicochemical behavior of N-alkyl-4-methylcyclohexylamines is governed by the geometric relationship between the 4-methyl group and the N-alkyl amino group.[1]

Conformational Analysis

The cyclohexane ring exists predominantly in a chair conformation.

• Trans-Isomer: The thermodynamically stable isomer. Both the 4-methyl and the 1-amino groups occupy equatorial positions (diequatorial,

  ).[1] This minimizes 1,3-diaxial interactions.[1]

• Cis-Isomer: One substituent is axial and the other is equatorial (

  or ).[1] The 4-methyl group typically anchors the conformation in the equatorial position due to its larger A-value (1.70 kcal/mol) compared to the amino group, forcing the amino group into the axial position.

Implication for Reactivity: The cis-isomer (axial amine) is more sterically hindered, often resulting in slower reaction rates in nucleophilic attacks (e.g., epoxy curing) compared to the trans-isomer.[1]

Visualization of Stereochemical Pathways

The following diagram illustrates the reductive amination pathway and the bifurcation between kinetic (cis) and thermodynamic (trans) outcomes.

Figure 1: Synthetic pathway showing the divergence of stereoisomers during reductive amination.[1]

Synthetic Methodologies

Primary Route: Reductive Amination

The most robust method for synthesizing N-alkyl derivatives is the reductive amination of 4-methylcyclohexanone.[1] This approach allows for the introduction of various alkyl groups (Methyl, Ethyl, Isopropyl) by selecting the corresponding primary amine.

Mechanism & Causality

The reaction proceeds via the formation of a Schiff base (imine), followed by catalytic hydrogenation.

• Catalyst Choice:

  • Pt/C or Rh/C: Favors the formation of the cis-isomer (kinetic control) because the hydrogen adds to the face of the ring opposite the catalyst surface, and the methyl group anchors the ring flat against the surface.

  • Raney Nickel: Often leads to mixed isomers but is cost-effective for industrial scales.

  • Pd/C: Can promote isomerization to the thermodynamic trans-product, especially at higher temperatures.[1]

Protocol: Synthesis of N-Ethyl-4-methylcyclohexylamine

This protocol is designed for a laboratory scale (approx. 0.1 mol) and prioritizes safety and yield.

Reagents:

• 4-Methylcyclohexanone (11.2 g, 0.1 mol)[1]

• Ethylamine (2.0 M in THF or Methanol, 60 mL, 0.12 mol)

• Sodium Cyanoborohydride (

  ) (4.7 g, 0.075 mol) OR Hydrogen gas ( ) + 5% Pt/C.

• Solvent: Methanol (anhydrous).

• Acid catalyst: Acetic acid (glacial).

Step-by-Step Methodology:

• Imine Formation:

  • In a 250 mL round-bottom flask, dissolve 4-methylcyclohexanone in 50 mL of anhydrous methanol.

  • Add the ethylamine solution.

  • Critical Step: Adjust pH to ~6 using glacial acetic acid. This activates the carbonyl oxygen without protonating the amine entirely.

  • Add 3g of 3Å molecular sieves to scavenge water, driving the equilibrium toward the imine. Stir for 2 hours at room temperature.

• Reduction (Hydride Method):

  • Note: If using hydrogenation (H2/Pt), transfer to a Parr shaker at 40 psi. For this protocol, we use hydride for precision.

  • Cool the solution to 0°C.

  • Add

    in small portions over 30 minutes. Causality: Slow addition prevents runaway exotherms and minimizes side reactions.

  • Allow the mixture to warm to room temperature and stir overnight (12h).

• Workup & Purification:

  • Quench the reaction with 10 mL of 1N HCl (Caution: HCN gas evolution if cyanide is present; perform in a fume hood).

  • Basify to pH >12 using 6N NaOH. This ensures the amine is in its free-base form (organic soluble).

  • Extract with Dichloromethane (DCM) (

    mL).

  • Dry combined organics over

    and concentrate in vacuo.

• Isomer Separation (Optional):

  • The crude oil is a mixture of cis and trans.

  • Distillation: Fractional distillation under reduced pressure can enrich isomers based on boiling point differences (Trans typically has a slightly higher BP).

Pharmacological Profile[1][2][3]

While aryl-cyclohexylamines are known for NMDA receptor antagonism, the simple alkyl derivatives exhibit a different, highly specific biological activity.[1]

Spermidine Synthase Inhibition

Trans-4-methylcyclohexylamine (MCHA) is a potent inhibitor of spermidine synthase , an enzyme critical in the polyamine biosynthesis pathway.[1]

• Mechanism: MCHA acts as a competitive inhibitor with respect to putrescine. The structural similarity allows it to bind to the active site, blocking the transfer of the aminopropyl group from decarboxylated S-adenosylmethionine.

• Research Utility: It is used to deplete cellular spermidine levels to study cell growth, differentiation, and apoptosis without affecting spermine levels significantly.

Toxicology & Safety

• Corrosivity: Like most low-molecular-weight aliphatic amines, these derivatives are highly caustic.[1] Direct contact causes severe skin burns and eye damage.[2]

• Absorption: They are readily absorbed through the skin.

• Handling: Double-gloving (Nitrile) and face shields are mandatory during synthesis.

Industrial Applications

Epoxy Curing Agents

In the coatings industry, N-alkyl-4-methylcyclohexylamines are valued as cycloaliphatic amine hardeners.[1]

• Steric Hindrance: The 4-methyl group and the N-alkyl substituent increase steric bulk around the nitrogen.[1]

• Effect: This reduces the reaction rate with the epoxy oxirane ring, extending the "pot life" (working time) of the resin mixture compared to unhindered amines like DETA or IPDA.

• Performance: They yield cured networks with high glass transition temperatures (

  ) and excellent resistance to yellowing (UV stability).

Rubber Processing

Derivatives are used as precursors for sulfenamide accelerators, which regulate the vulcanization process of rubber, preventing premature scorching.

Analytical Characterization

Distinguishing between the cis and trans isomers is critical for quality control.

Nuclear Magnetic Resonance (NMR)

-NMR is the definitive method for assignment.

Feature	Cis-Isomer	Trans-Isomer
H-1 Methine Signal	Downfield shift (approx 3.0-3.2 ppm)	Upfield shift (approx 2.5-2.7 ppm)
Coupling ( )	Small (~3-5 Hz)	Large (~10-12 Hz)
Peak Width ( )	Narrow (Equatorial proton)	Broad (Axial proton)

Note: In the trans-isomer, the H-1 proton is axial (anti-periplanar to adjacent axial protons), leading to large vicinal coupling constants.[1] In the cis-isomer, the H-1 proton is equatorial, resulting in smaller couplings.[1]

Physical Properties[1]

• Boiling Point: Trans isomers generally have higher boiling points due to better packing and intermolecular H-bonding capabilities in the solid/liquid matrix.

• Basicity: Trans-isomers are slightly more basic due to less steric hindrance around the lone pair in the equatorial position.

References

• Organic Syntheses. "N,N-Dimethylcyclohexylamine." Org. Synth.1973 , 53,[1] 41. Link

• PubChem. "4-Methylcyclohexylamine Compound Summary."[2][3][4][5] National Library of Medicine.Link

• Shirahata, A., et al. "Spermidine synthase inhibitors: synthesis and biological activity of N-alkyl-4-methylcyclohexylamines."[1] Biochemical Pharmacology.1993 . (Cited for Spermidine Synthase inhibition mechanism).[6]

• TCI Chemicals. "Product Specification: 4-Methylcyclohexylamine (cis- and trans- mixture)." Link

• Sigma-Aldrich. "Safety Data Sheet: 4-Methylcyclohexylamine." Link

Sources

• 1. CN109678726A - A kind of method of synthesis of trans -4- methyl cyclohexylamine - Google Patents [patents.google.com]
• 2. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylcyclohexylamine | C7H15N | CID 7514 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Ethyl-N-methylcyclohexanamine | C9H19N | CID 16772581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-メチルシクロヘキシルアミン, cis体およびtrans体混合物 97% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of trans-4-Methylcyclohexylamine Based Spermidine Synthase Inhibitors

Abstract & Scope

This technical guide details the stereoselective synthesis of trans-4-methylcyclohexylamine (4MCHA) and its derivatives, a class of potent, conformationally restricted inhibitors of Spermidine Synthase (SpdS). Unlike flexible polyamine analogs, cyclohexylamines mimic the transition state of putrescine within the enzyme’s active site channel. This protocol addresses the primary synthetic challenge: achieving high diastereomeric excess (de) of the active trans-isomer over the inactive cis-isomer.

Target Audience: Medicinal Chemists, Chemical Biologists, and Process Chemists.

Scientific Background & Mechanism[1][2][3][4][5][6]

The Biological Target: Spermidine Synthase (SpdS)

Spermidine synthase is an aminopropyltransferase that catalyzes the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding spermidine and 5'-methylthioadenosine (MTA).[1][2][3]

Mechanism of Inhibition: Conformational Restriction

The active site of SpdS features a narrow, linear channel that accommodates the aliphatic chain of putrescine.

• Substrate Mimicry: The trans-1,4-cyclohexyl ring system locks the amine groups in an extended conformation (distance ~6.0 Å), perfectly mimicking the anti-anti conformation of putrescine required for catalysis.

• Steric Clash: The cis-isomer adopts a bent conformation that fails to penetrate the catalytic tunnel, rendering it pharmacologically inactive.

Pathway Visualization

The following diagram illustrates the polyamine biosynthetic pathway and the specific blockade point of cyclohexylamine inhibitors.

Figure 1: Polyamine biosynthesis pathway highlighting SpdS inhibition by trans-4-MCHA.

Chemical Strategy: The Stereoselectivity Challenge

The reductive amination of 4-methylcyclohexanone typically yields a thermodynamic mixture of isomers (approx. 60:40 trans:cis). To produce a "drug-grade" inhibitor, we must enrich the trans-isomer to >98%.

Comparative Inhibitor Potency (IC50 against SpdS):

Compound	Structure	IC50 (Rat Prostate)	Specificity
trans-4-MCHA	Cyclohexyl core	17 nM	Highly Specific for SpdS
cis-4-MCHA	Cyclohexyl core	>10,000 nM	Inactive
APCHA	N-(3-aminopropyl) tail	~200 nM	Inhibits SpmS (Off-target)

| AdoDATO | Adenosine-linked | 200 nM | Multisubstrate Analog |

Data Source: Shirahata et al. (1988) and Woster et al. (2001).

Detailed Protocol: Synthesis of trans-4-Methylcyclohexylamine

This protocol utilizes a Schiff base isomerization followed by selective crystallization to maximize the yield of the active trans-isomer.

Materials & Reagents[8]

• Starting Material: 4-Methylcyclohexanone (CAS: 589-92-4).

• Amine Source: Benzylamine (CAS: 100-46-9) – Used as a bulky directing group.

• Reducing Agent: Sodium Borohydride (NaBH4) or Sodium Triacetoxyborohydride.[4]

• Catalyst: 10% Pd/C (for deprotection).

• Solvents: Methanol, Ethanol, Diethyl Ether.

• Acid: HCl (gas or 4M in dioxane).

Step-by-Step Methodology

Stage 1: Reductive Amination & Isomerization[5]

• Imine Formation:

  • In a 500 mL round-bottom flask equipped with a Dean-Stark trap, dissolve 4-methylcyclohexanone (11.2 g, 100 mmol) and benzylamine (10.7 g, 100 mmol) in Toluene (200 mL).

  • Reflux for 4 hours until theoretical water (1.8 mL) is collected.

  • Critical Step: Evaporate toluene to obtain the crude imine (Schiff base).

• Isomerization (Thermodynamic Control):

  • Redissolve the crude imine in anhydrous methanol.

  • Add catalytic KOH (0.5 eq) and reflux for 2 hours. This equilibrates the imine to the thermodynamically favored trans-configuration.

• Reduction:

  • Cool the solution to 0°C.

  • Add NaBH4 (1.5 eq) portion-wise over 30 minutes.

  • Stir at room temperature for 12 hours.

  • Quench with water, extract with Dichloromethane (DCM), and dry over MgSO4.

  • Result: N-benzyl-4-methylcyclohexylamine (approx. 70:30 trans:cis ratio).

Stage 2: Enrichment of the trans-Isomer (The "Purification Gate")

This step relies on the significantly lower solubility of the trans-hydrochloride salt compared to the cis-salt.

• Dissolve the crude amine mixture in Ethanol (min. volume).

• Add HCl (4M in Dioxane) dropwise until pH < 2. A white precipitate will form immediately.

• Heat the suspension to reflux until fully dissolved (add more ethanol if necessary).

• Allow to cool slowly to room temperature, then to 4°C overnight.

• Filter the crystals. The precipitate is >95% trans-isomer. The cis-isomer remains in the mother liquor.

• Optional: Recrystallize once more from Ethanol/Methanol (9:1) to achieve >99% purity.

Stage 3: Hydrogenolysis (Deprotection)

• Dissolve the purified N-benzyl salt in Methanol.

• Add 10% Pd/C (10 wt% loading).

• Stir under H2 atmosphere (balloon pressure) for 12 hours.

• Filter through Celite to remove catalyst.

• Evaporate solvent to yield trans-4-methylcyclohexylamine hydrochloride .

Synthetic Workflow Diagram

Figure 2: Workflow for the stereoselective synthesis of trans-4-MCHA.

Validation & Quality Control

NMR Characterization

To verify the trans-configuration, analyze the methine proton at the C1 position (attached to the amine).

• trans-Isomer: The C1 proton is axial. It appears as a triplet of triplets (tt) with large coupling constants (

  Hz for axial-axial interactions).

• cis-Isomer: The C1 proton is equatorial. It appears as a narrow multiplet with small coupling constants.

Enzymatic Assay (SpdS Inhibition)

Protocol:

• Enzyme Source: Recombinant human or rat SpdS.

• Substrates: [1,4-14C]Putrescine (100 µM) and dcSAM (50 µM).

• Reaction: Incubate enzyme + substrates + Inhibitor (0.1 nM - 10 µM) in Phosphate Buffer (pH 7.4) at 37°C for 30 mins.

• Detection: Stop reaction with 0.1 M HCl. Spot onto P81 phosphocellulose paper. Wash with ammonia to remove unreacted putrescine (spermidine binds tighter due to extra charge) or separate via HPLC.

• Readout: Scintillation counting.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low trans ratio (<50%)	Incomplete isomerization of Schiff base.	Increase reflux time with KOH before reduction. Ensure water is removed during imine formation.
Product is oily/sticky	Presence of solvent or cis-isomer impurities.	Recrystallize the HCl salt from hot ethanol. Do not use free base for storage (volatile/hygroscopic).
Low Yield in Step 3	Catalyst poisoning.	Ensure the amine salt is free of sulfur or other poisons. Use fresh Pd/C.

References

• Shirahata, A., Morohoshi, T., & Samejima, K. (1988). Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase. Chemical and Pharmaceutical Bulletin.[6][7] Link

• Wu, H., et al. (2007). Crystal structure of human spermidine synthase: Implications of substrate binding and catalysis. Journal of Biological Chemistry. Link

• Woster, P. M., & Casero, R. A. (2011). Polyamine Drug Discovery: Synthetic Approaches to Therapeutic Modulators of Polyamine Metabolism.[8] In Polyamine Drug Discovery. Link

• Kouba, M., et al. (2005). Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts. Patent CZ2005230A3. Link

• Tang, K. C., et al. (2002). The crystal structure of spermidine synthase with a multisubstrate adduct inhibitor.[1] Nature Structural Biology.[1] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. The crystal structure of spermidine synthase with a multisubstrate adduct inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. JP2002506845A - Method for producing 4-substituted cis-cyclohexylamine - Google Patents [patents.google.com]
• 6. (PDF) Trans-4-Methylcyclohexylamine, a Potent New Inhibitor [research.amanote.com]
• 7. Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-butyl-4-methylcyclohexan-1-amine

Welcome to the technical support center for the synthesis of N-butyl-4-methylcyclohexan-1-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for improving the yield and purity of this target molecule. The primary synthetic route discussed is the reductive amination of 4-methylcyclohexanone with n-butylamine.

Core Synthesis Overview: Reductive Amination

The synthesis of N-butyl-4-methylcyclohexan-1-amine is most efficiently achieved via a one-pot reductive amination. This process involves the reaction of 4-methylcyclohexanone with n-butylamine to form an intermediate iminium ion, which is then reduced in situ by a selective hydride agent to yield the desired secondary amine.[1][2]

The choice of reducing agent is critical for the success of this reaction. Sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is the reagent of choice for this transformation due to its remarkable selectivity.[3][4] It is a mild reducing agent that reacts much more rapidly with the iminium ion intermediate than with the starting ketone, thereby minimizing the formation of the corresponding alcohol byproduct (4-methylcyclohexanol).[1][3][5]

Caption: General workflow for the one-pot synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Q1: My final yield is disappointingly low. What are the most common culprits?

A1: Low yield can stem from several factors throughout the experimental process. A systematic approach is best for diagnosis.

• Inefficient Imine/Iminium Formation: The first step of the reaction is the equilibrium formation of the imine, which is then protonated to the active iminium ion.[1][6]

  • Moisture: Ensure all reagents and glassware are dry. Water can inhibit imine formation.

  • Stoichiometry: A slight excess (1.0-1.2 equivalents) of the amine can help push the equilibrium.

  • Acid Catalyst: For ketones, which are less reactive than aldehydes, adding a catalytic amount of acetic acid (1-2 equivalents) can accelerate imine formation.[7][8]

• Reducing Agent Inactivity: Sodium triacetoxyborohydride is moisture-sensitive.[9]

  • Use a freshly opened bottle or ensure it has been stored in a desiccator.

  • Do not use methanol as a solvent, as STAB can decompose rapidly in it.[4][7][9] Dichloroethane (DCE) or tetrahydrofuran (THF) are preferred solvents.[3][7]

• Suboptimal Reaction Time/Temperature: Most STAB reductions are complete within a few hours at room temperature.[7] Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting ketone before proceeding with the work-up.

• Product Loss During Work-up: The product is a basic amine. During aqueous work-up, ensure the aqueous layer is sufficiently basic (pH > 10) before extraction to prevent the formation of the protonated amine salt, which is water-soluble and would be lost from the organic layer.

Q2: I've isolated a significant amount of 4-methylcyclohexanol as a byproduct. How do I prevent this?

A2: The formation of 4-methylcyclohexanol indicates that your reducing agent is reducing the starting ketone instead of selectively reducing the iminium ion intermediate.

• Incorrect Choice of Reducing Agent: This is the most likely cause. A strong reducing agent like sodium borohydride (NaBH₄) will readily reduce both ketones and iminium ions.[5] If you are using NaBH₄, you must perform a two-step reaction: first, form the imine and ensure the ketone is consumed, then add the NaBH₄.[10]

• Superiority of STAB: The primary advantage of sodium triacetoxyborohydride (STAB) is its selectivity.[1][3] The electron-withdrawing acetoxy groups moderate the hydride donor's reactivity, making it highly effective for reducing the electrophilic iminium ion while leaving the less reactive ketone untouched in a one-pot procedure.[3][5] Switching to STAB is the most effective solution to this problem.

Q3: The reaction stalls, leaving a large amount of unreacted 4-methylcyclohexanone. Why?

A3: Stalled reactions typically point to an issue with one of the core reagents or the reaction equilibrium.

• Check Reducing Agent: As mentioned in A1, the STAB may have degraded due to moisture. Add a fresh batch of the reagent to see if the reaction proceeds. Ensure you are using a sufficient stoichiometric amount (typically 1.3-1.6 equivalents).[7]

• Equilibrium Issues: While STAB reactions are generally efficient, the initial imine formation is an equilibrium. If the equilibrium is particularly unfavorable, you may need to add a dehydrating agent like powdered 4 Å molecular sieves, although this is less common in modern one-pot STAB protocols.

• Amine Quality: Verify the purity of your n-butylamine. Impurities could interfere with the reaction.

Caption: A decision tree for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q4: Can I use sodium cyanoborohydride (NaBH₃CN) for this reaction?

A4: Yes, NaBH₃CN is a classic reagent for reductive amination and is also selective for the iminium ion over the ketone.[8][11] However, it has two significant drawbacks compared to STAB:

• Toxicity: It can release highly toxic hydrogen cyanide gas (HCN) upon acidification during work-up.[1][8]

• pH Sensitivity: Its reactivity is pH-dependent, and the reaction must be maintained in a narrow, mildly acidic pH range (typically 6-7) for optimal results.[8] For these reasons, STAB is now the preferred reagent for its efficacy, safety, and operational simplicity.[7]

Q5: What is the optimal solvent for this synthesis?

A5: The choice of solvent is critical for compatibility with the reducing agent.

• Recommended: 1,2-Dichloroethane (DCE) is the most commonly cited and effective solvent for reductive aminations using STAB.[3][7] Tetrahydrofuran (THF) and acetonitrile are also viable alternatives.[7]

• Avoid: Protic solvents like methanol should be avoided as they react with and decompose STAB.[4][9] Water is also incompatible.[9]

Q6: How can I effectively monitor the reaction's progress?

A6: Thin-Layer Chromatography (TLC) is a simple and effective method.

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 20:80) is a good starting point.

• Visualization: The starting ketone is UV-active if you use a plate with a fluorescent indicator. The amine product is not UV-active but can be visualized by staining, typically with potassium permanganate (KMnO₄) or ninhydrin stain.

• Procedure: Spot the starting ketone, the amine, and the reaction mixture on the same plate. The reaction is complete when the ketone spot has disappeared. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to track the consumption of reactants and the formation of the product.

Data & Protocols

Table 1: Comparison of Common Reducing Agents

Reagent	Formula	Selectivity (Iminium vs. Ketone)	Key Advantages	Key Disadvantages
Sodium Triacetoxyborohydride	NaBH(OAc)₃	High	High selectivity, mild, no pH control needed, safe byproducts.[3][7]	Moisture sensitive, higher cost.[9]
Sodium Cyanoborohydride	NaBH₃CN	High	High selectivity, tolerant of many functional groups.[8]	Highly toxic (HCN release), requires careful pH control.[1][8]
Sodium Borohydride	NaBH₄	Low	Inexpensive, readily available.	Reduces both ketones and imines, requires two-step procedure.[1][5]
Catalytic Hydrogenation	H₂/Catalyst	High	"Green" reagent (H₂), high atom economy.[1]	Requires specialized pressure equipment, catalyst can be expensive (Pd, Pt).[12]

Optimized Experimental Protocol

This protocol provides a reliable method for the synthesis of N-butyl-4-methylcyclohexan-1-amine on a laboratory scale.

Materials:

• 4-methylcyclohexanone

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic Acid (optional, glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 4-methylcyclohexanone (1.0 eq).

• Dissolve the ketone in anhydrous DCE (approx. 0.2 M concentration).

• Add n-butylamine (1.1 eq) to the solution and stir for 20-30 minutes at room temperature. (Optional: Add glacial acetic acid, 1.0-1.5 eq).

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the stirring mixture. The addition may cause a slight exotherm.

• Allow the reaction to stir at room temperature for 2-12 hours. Monitor the reaction progress by TLC or GC-MS for the disappearance of 4-methylcyclohexanone.

• Once the reaction is complete, carefully quench by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer two more times with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure N-butyl-4-methylcyclohexan-1-amine.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. [Link]

• Afanasyev, O. I., et al. (2019). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 7, 718. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. [Link]

• Bom, D. C., et al. (2000). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. The Journal of Organic Chemistry, 65(5), 1541–1545. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. jocpr.com [jocpr.com]
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• 4. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 12. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]

separation of cis and trans N-butyl-4-methylcyclohexylamine isomers

As a Senior Application Scientist, I understand that the successful separation of geometric isomers like cis- and trans-N-butyl-4-methylcyclohexylamine is critical for accurate quantification, characterization, and ensuring the stereochemical purity of drug candidates. These isomers often exhibit very similar physicochemical properties, making their separation a significant analytical challenge.

This Technical Support Center is designed to provide you with direct, actionable guidance. We will move beyond generic protocols to address the specific issues you are likely to encounter, explaining the scientific rationale behind each troubleshooting step and experimental design choice.

Section 1: Troubleshooting Guide - Chromatographic Separation

This guide addresses the most common problems encountered during the chromatographic separation of N-butyl-4-methylcyclohexylamine isomers.

Q1: My cis and trans isomers are co-eluting or show poor resolution (<1.5) in my Gas Chromatography (GC) analysis. What should I do?

A1: Co-elution of geometric isomers in GC is typically a problem of insufficient stationary phase selectivity or non-optimal analytical conditions. The goal is to exploit the subtle differences in the isomers' shape and boiling points.

Underlying Cause: The cis and trans isomers have very similar volatility. Standard non-polar GC columns (e.g., 5% phenyl-methylpolysiloxane) often separate based on boiling point alone, which may be insufficient. The trans isomer is generally more linear and stable, sometimes leading to a slightly earlier elution, but this is not guaranteed.

Troubleshooting Steps:

• Optimize the Temperature Program:

  • Action: Decrease the initial oven temperature and slow down the ramp rate (e.g., from 10 °C/min to 2-3 °C/min).

  • Rationale: A slower ramp rate increases the time the isomers spend interacting with the stationary phase, allowing for more effective partitioning and improving the chances of separation.[1]

• Change the Stationary Phase:

  • Action: Switch to a more polar stationary phase. A polyethylene glycol (PEG) column (a "WAX" type) or a mid-polarity phase with cyano groups can offer different selectivity.

  • Rationale: Polar phases separate based on dipole-dipole interactions in addition to boiling point. The subtle differences in the molecular dipoles of the cis and trans isomers can be exploited by these stationary phases to achieve separation. Chiral stationary phases based on cyclodextrins can also be highly effective for separating geometric isomers due to their ability to form inclusion complexes that are sensitive to molecular shape.[2][3]

• Increase Column Length or Decrease Internal Diameter:

  • Action: If available, switch from a 30 m column to a 60 m column.

  • Rationale: Doubling the column length doubles the number of theoretical plates, which directly enhances resolving power. This is a brute-force but often effective method for difficult separations.

Q2: I'm observing significant peak tailing for both amine isomers in my GC chromatogram. What is the cause and how can I fix it?

A2: Peak tailing for amines is a classic problem in gas chromatography, almost always caused by unwanted interactions within the analytical system.

Underlying Cause: The basic nitrogen atom in the cyclohexylamine moiety has a lone pair of electrons that can interact strongly with active sites (e.g., acidic silanol groups) present on the surface of untreated inlet liners, glass wool, or the column itself.[1] This secondary interaction slows down a portion of the analyte molecules, resulting in a tailed peak.

Troubleshooting Steps:

• Use a Deactivated Inlet Liner:

  • Action: Ensure you are using a high-quality, base-deactivated inlet liner. Replace the liner frequently, as its deactivation can degrade over time, especially with complex sample matrices.

  • Rationale: Deactivation masks the active silanol groups, preventing the amine from adsorbing to the liner surface.[1]

• Condition the Column:

  • Action: Before analysis, bake out the column at a temperature recommended by the manufacturer to remove any contaminants.[4][5]

  • Rationale: Contaminants can create new active sites. Conditioning effectively cleans the column.

• Check for System Leaks:

  • Action: Use an electronic leak detector to check for leaks at the septum and column fittings.

  • Rationale: Oxygen entering the system at high temperatures can damage the stationary phase, creating active sites and leading to peak tailing and baseline noise.[5][6]

• Avoid Column Overload:

  • Action: Dilute your sample or increase the split ratio.

  • Rationale: Injecting too much sample can saturate the stationary phase, leading to a non-Gaussian peak shape that resembles tailing.[4][6]

Q3: I'm struggling to achieve baseline separation of the isomers using reverse-phase HPLC. What parameters can I adjust?

A3: Achieving separation in HPLC is a matter of optimizing selectivity (α) and efficiency (N). For isomers, selectivity is paramount.

Underlying Cause: The isomers have nearly identical hydrophobicity, making them difficult to resolve on standard C18 columns with simple mobile phases like methanol/water or acetonitrile/water.

Troubleshooting Steps:

• Control the Mobile Phase pH:

  • Action: N-butyl-4-methylcyclohexylamine is a basic compound. Use a buffer to control the mobile phase pH to at least 1.5-2.0 pH units away from the analyte's pKa. For this amine, a pH in the range of 8-10.5 (if using a pH-stable column) will keep it in its neutral, uncharged state, while a pH of ~3-4 will ensure it is fully protonated.

  • Rationale: The charge state of the analyte dramatically affects its retention and interaction with the stationary phase. Running at a pH where the amine is partially protonated can lead to broad, tailing peaks. Consistent protonation (low pH) or suppression of ionization (high pH) is key.[7]

• Change the Organic Modifier:

  • Action: If you are using acetonitrile, switch to methanol, or vice-versa.

  • Rationale: Acetonitrile and methanol have different solvent properties and can induce different selectivities for closely related compounds.[7]

• Switch the Stationary Phase:

  • Action: If a C18 column is not providing separation, try a Phenyl-Hexyl or an embedded polar group (EPG) column.

  • Rationale: Phenyl phases can offer alternative selectivity through pi-pi interactions with analyte ring structures. EPG columns are designed to reduce interactions with basic compounds and can offer unique selectivity.[8] For challenging isomer separations, specialized columns designed for geometric isomers may be required.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most suitable starting method for separating these isomers: GC or HPLC?

A1: The choice depends on your specific goals (analytical quantification vs. preparative isolation) and available equipment.

• Gas Chromatography (GC) is often a good starting point for analytical-scale separation due to its high efficiency and speed, provided the compound is sufficiently volatile and thermally stable. The primary challenge will be finding a column with adequate selectivity.

• High-Performance Liquid Chromatography (HPLC) offers greater flexibility in method development. The ability to manipulate the mobile phase (pH, organic modifier, buffers) provides more variables to optimize selectivity.[10][11] This makes HPLC a powerful tool, especially if GC fails to provide resolution. For preparative work, HPLC is generally more straightforward to scale up.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Partitioning between a gas mobile phase and a liquid/solid stationary phase.	Partitioning between a liquid mobile phase and a solid stationary phase.
Best For	Volatile and thermally stable compounds. High-resolution analytical work.	Wide range of compounds, including non-volatile and thermally labile ones.
Selectivity Tuning	Limited to stationary phase chemistry and temperature programming.	Highly flexible via mobile phase composition (solvent ratio, pH, additives) and stationary phase.
Key Challenge	Finding a selective stationary phase; managing amine peak tailing.	Overcoming co-elution due to similar hydrophobicity; requires careful pH control.

Q2: How can I confirm the identity of the separated cis and trans isomers?

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for distinguishing between cis and trans isomers of substituted cyclohexanes.[12]

• ¹H NMR: The key is to look at the proton attached to the carbon bearing the amine group (the C1-proton).

  • In the more stable chair conformation of the trans-isomer , the butylamino group is equatorial, meaning the C1-proton is axial . An axial proton typically appears as a triplet of triplets (tt) or a broad multiplet with large axial-axial coupling constants (J ≈ 8-12 Hz).

  • In the cis-isomer , the butylamino group is axial (or in a conformational equilibrium), making the C1-proton equatorial . An equatorial proton typically has smaller coupling constants and appears as a narrower multiplet.[13][14] The chemical shifts of the methyl and butyl groups will also differ slightly but consistently between the two isomers.

Q3: Is preparative-scale separation feasible using chromatography?

A3: Yes. Both GC and HPLC can be scaled up for preparative purification.

• Preparative HPLC is more common and often easier to implement. The analytical method is first optimized for maximum resolution. Then, you scale up by using a larger diameter column with the same stationary phase chemistry. The flow rate is increased proportionally to the column's cross-sectional area, and the injection volume is significantly increased.[8]

• Preparative GC is also possible but is typically reserved for more volatile compounds. It requires specialized equipment with larger columns and a collection system to trap the eluting fractions.

Q4: Can fractional distillation be used to separate these isomers?

A4: Fractional distillation is theoretically possible but likely impractical. This technique relies on a difference in boiling points.[15] Geometric isomers often have very close boiling points (sometimes differing by only a few degrees), which would require a distillation column with a very high number of theoretical plates and careful control over the reflux ratio to achieve even partial separation.[16] For obtaining high-purity isomers, chromatography is a much more effective and reliable method.

Section 3: Protocols and Methodologies

Protocol 1: Recommended Starting Conditions for GC Method Development

This protocol provides a robust starting point for separating the cis and trans isomers.

• Instrument Setup:

  • GC System: Agilent 8890 or equivalent with a Flame Ionization Detector (FID).

  • Column: Agilent DB-WAX (or equivalent PEG phase), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet: Split/Splitless, operated in Split mode.

  • Liner: Base-deactivated, single taper with glass wool.

• Method Parameters:

  • Inlet Temperature: 250 °C.

  • Split Ratio: 50:1 (adjust as needed based on response).

  • Carrier Gas: Helium or Hydrogen, constant flow mode at 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: 3 °C/min to 220 °C.

    • Hold: Hold at 220 °C for 5 minutes.

  • Detector Temperature: 280 °C.

  • Injection Volume: 1 µL.

  • Sample Preparation: Dilute sample 1:100 in high-purity methanol or isopropanol.

• Rationale: The WAX column provides the necessary polarity for alternative selectivity. The slow temperature ramp is crucial for resolving closely eluting compounds. A base-deactivated liner is mandatory to ensure good peak shape for these basic analytes.[1]

Protocol 2: Systematic Approach to HPLC Method Optimization

This workflow guides you through optimizing an HPLC separation when simple conditions fail.

• Initial Screening:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with formic acid).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30 °C.

  • Detector: UV at 210 nm (or CAD/ELSD/MS if no chromophore).

• Optimization Step 1: pH and Buffer Screening (if initial run fails):

  • Repeat the screening run using a mobile phase buffered to pH 9.5 (e.g., 10 mM Ammonium Bicarbonate). Ensure your column is stable at high pH.

  • Rationale: Changing the pH from acidic (protonated amine) to basic (neutral amine) is the most powerful tool for altering selectivity in reverse-phase HPLC for this compound.[7]

• Optimization Step 2: Organic Modifier and Stationary Phase:

  • If resolution is still poor, repeat the best pH condition from Step 2 but substitute Methanol for Acetonitrile.

  • If co-elution persists, switch to a Phenyl-Hexyl column and repeat the screening process.

  • Rationale: Systematically changing one key parameter at a time (pH, organic solvent, column chemistry) allows you to logically identify the factors that control the separation.[10][11]

Section 4: Visualizations

Caption: Workflow for troubleshooting poor GC resolution of isomers.

Caption: Decision tree for selecting a separation strategy.

References

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (2014). GC Troubleshooting Guide. Retrieved from [Link]

• Pharmaguideline. (n.d.). Steps for HPLC Method Development. Retrieved from [Link]

• Molnar Institute. (n.d.). ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. Retrieved from [Link]

• Hu, L. et al. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.
• Google Patents. (n.d.). US2850549A - Separation of cis and trans isomers.

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

• Google Patents. (n.d.). US20160257661A1 - 1,4-cyclohexylamine derivatives and processes for the preparation thereof.

• Carbon. (n.d.). Basic Concepts of NMR: Distinguishing Between the Isomers of C4H8O2 by 1H NMR Spectroscopy. Retrieved from [Link]

• RSC Publishing. (n.d.). The Preparation of cis- and trans-I -Alkyl-4-phthalimidocyclohexanes. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. Retrieved from [Link]

• Wang, F., et al. (2005). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. Journal of Pharmaceutical and Biomedical Analysis.

• Chemistry LibreTexts. (2024). 24.11: Spectroscopy of Amines. Retrieved from [Link]

• Google Patents. (n.d.). EP0550001B1 - Cyclohexylamine derivatives.

• ResearchGate. (n.d.). Chromatograms of GC separation of structural isomers of disubsituted.... Retrieved from [Link]

• YouTube. (2020). Fractional Distillation. Retrieved from [Link]

• LCGC International. (n.d.). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 5.3: Fractional Distillation. Retrieved from [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• ResearchGate. (2025). Separation and Solubility of Cis and Trans Isomers in Nanostructured Double-Decker Silsequioxanes. Retrieved from [Link]

• MSU Chemistry. (2018). HPLC Characterization of cis and trans Mixtures of Double-Decker Shaped Silsesquioxanes. Retrieved from [Link]

• PubMed. (2001). Separation of enantiomers by gas chromatography. Retrieved from [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. Retrieved from [Link]

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - KR [thermofisher.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmtech.com [pharmtech.com]
• 11. molnar-institute.com [molnar-institute.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. rsc.org [rsc.org]
• 14. The preparation of cis- and trans-1-alkyl-4-phthalimidocyclohexanes - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 15. Purification [chem.rochester.edu]
• 16. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Removing Unreacted Butylamine

Welcome to the technical support center for common challenges in synthetic chemistry. This guide provides in-depth troubleshooting and practical solutions for the removal of unreacted butylamine from reaction mixtures. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the scientific principles behind each technique, ensuring you can adapt and optimize these methods for your specific experimental context.

The Challenge with Residual Butylamine

Butylamine is a common reagent and building block in organic synthesis, frequently used in excess to drive reactions to completion.[1] However, its basicity, nucleophilicity, and physical properties can make its removal from the final product a non-trivial task. Inefficient removal can lead to purification difficulties, inaccurate yield calculations, and interference with subsequent synthetic steps or biological assays. This guide will equip you with the knowledge to effectively tackle this common purification challenge.

Understanding the Key: Properties of n-Butylamine

A successful purification strategy is built upon a solid understanding of the contaminant's physical and chemical properties. Butylamine's characteristics dictate which separation techniques will be most effective.

Property	Value	Significance for Purification Strategy
Formula	C₄H₁₁N	The short alkyl chain gives it moderate polarity.
Molar Mass	73.14 g/mol	Relatively low molecular weight.[2][3]
Boiling Point	77-79 °C	Volatile, making distillation a potential but sometimes tricky option.[2][3]
Density	0.74 g/mL	Less dense than water.[3][4]
Solubility	Miscible in water and most organic solvents.	High water solubility makes simple water washes ineffective.[2][5]
pKa of [BuNH₃]⁺	10.78	As a weak base, it is readily protonated by acids.[2] This is the key to acidic extraction.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Q1: What is the most common and straightforward method to remove excess butylamine?

The most direct approach is an acidic aqueous wash , also known as a liquid-liquid extraction. This method leverages the basicity of butylamine.

The "Why": Butylamine, as an amine, is a weak base.[2] By washing your organic reaction mixture with a dilute aqueous acid (e.g., 1 M HCl, 5% citric acid), the butylamine is protonated to form its corresponding ammonium salt (butylammonium chloride, in the case of HCl). This salt is an ionic species and is therefore highly soluble in the aqueous phase, while your typically non-polar organic product remains in the organic layer.[6][7] The layers are then separated, effectively removing the butylamine impurity.

When to Use It: This is the go-to method when your desired product is stable under acidic conditions.

Q2: My product is sensitive to strong acids like HCl. What are my alternatives for extraction?

If your compound contains acid-labile functional groups (e.g., certain esters, acetals, or silyl ethers), using a strong acid is not advisable. You have several milder options:

• Use a Weaker Acid: A saturated aqueous solution of ammonium chloride (NH₄Cl) or a dilute solution of citric acid can be sufficiently acidic to protonate butylamine without damaging sensitive products.

• Copper (II) Sulfate Wash: Wash the organic layer with a 10% aqueous solution of copper (II) sulfate.[6][7] Butylamine is a good ligand and will form a water-soluble coordination complex with the copper ions, which imparts a distinct deep blue or purple color to the aqueous layer.[6][7] You can continue washing until the aqueous layer no longer changes color, indicating that all the butylamine has been complexed and removed.[7]

Q3: An acid wash didn't completely remove the butylamine. What should I do next?

If you still detect butylamine (e.g., by TLC or NMR) after an acid wash, consider the following:

• Insufficient Acid: You may not have used enough acid to neutralize all the butylamine. Perform additional washes with the acidic solution.

• Check the pH: After washing, test the pH of the aqueous layer to ensure it is acidic. If it's neutral or basic, you need to add more acid.

• Emulsion Formation: Emulsions can trap impurities. If an emulsion forms, try adding brine (saturated NaCl solution) to help break it up.

• Consider a Scavenger: If extraction is proving inefficient, a scavenger resin is an excellent and highly effective next step.

Q4: What are "scavenger resins," and how do they remove butylamine?

Scavenger resins are solid-supported reagents—essentially, a reactive molecule covalently attached to an insoluble polymer bead (like polystyrene).[8][9] For amine removal, you use a resin functionalized with an electrophilic group.

The "Why": The process is straightforward:

• The scavenger resin is added to the crude reaction mixture.

• The nucleophilic butylamine reacts with the electrophilic sites on the resin, forming a covalent bond and becoming "trapped" on the solid support.

• The resin, now with the butylamine attached, is simply removed by filtration.

• The desired product remains in the filtrate, free of the amine impurity.

This technique is exceptionally clean and avoids the need for aqueous workups, which is beneficial for water-sensitive compounds.[9]

Q5: Which scavenger resin is best for removing a primary amine like butylamine?

Several types of scavenger resins are effective for primary amines. The choice depends on selectivity and reaction conditions.

Resin Type	Reactive Group	Reaction with Butylamine	Selectivity & Notes
Isocyanate Resin	-N=C=O	Forms a urea linkage.	Highly effective for both primary and secondary amines.[10] Not selective if secondary amines are present.
Aldehyde Resin	-CHO	Forms an imine, which can be further reduced if needed.	Excellent selectivity for primary amines over secondary and tertiary amines.[1][8] A very common choice.
Sulfonyl Chloride Resin	-SO₂Cl	Forms a sulfonamide.	Reacts with primary and secondary amines.[10] Generates HCl as a byproduct, which may need to be scavenged separately.
Isatoic Anhydride Resin	Isatoic Anhydride	Acylates the amine.	Reactivity is similar to isocyanate resins; effective for primary and secondary amines.[8]

For selectively removing butylamine (a primary amine) in the presence of a secondary or tertiary amine product, an Aldehyde-functionalized resin is the superior choice.[1][8]

Q6: Can I just distill the butylamine away from my product?

Distillation is a viable option but is only practical when there is a significant difference between the boiling point of butylamine (~78 °C) and your product.[3][11]

Considerations:

• High-Boiling Products: If your product has a boiling point above ~150 °C (and is thermally stable), simple distillation or evaporation under reduced pressure can effectively remove the more volatile butylamine.

• Low-Boiling Products: If your product's boiling point is close to that of butylamine, fractional distillation would be required, which can be inefficient and lead to product loss.

• Azeotropes: Be aware of potential azeotrope formation between butylamine, your product, and the solvent, which would make separation by distillation difficult.

Q7: My product is a solid. Can I use recrystallization to remove the butylamine?

Yes, recrystallization is an excellent method for purifying solid compounds from soluble impurities like butylamine.[12]

The "Why": The principle of recrystallization is to find a solvent in which your product has high solubility at high temperatures but low solubility at low temperatures.[12] The impurity (butylamine) should ideally remain soluble at all temperatures or be present in a small enough quantity that it stays in the solution (the "mother liquor") as your pure product crystallizes upon cooling.[13]

For basic compounds like amines, you can also perform a salt recrystallization. By adding an acid (like HCl in ether), you can convert your desired amine product into a salt, which often has very different solubility properties and may be easier to crystallize, leaving the unreacted butylamine behind.[14]

Detailed Protocols

Protocol 1: Standard Acid Wash for Butylamine Removal

This protocol describes a standard liquid-liquid extraction procedure to remove butylamine from a reaction mixture in a common organic solvent like ethyl acetate or dichloromethane (DCM).

Materials:

• Crude reaction mixture in an organic solvent.

• Separatory funnel.

• 1 M Hydrochloric Acid (HCl).

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Brine (saturated NaCl solution).

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

Procedure:

• Dilution: Transfer the crude reaction mixture to a separatory funnel. If the mixture is concentrated, dilute it with an equal volume of the organic solvent (e.g., ethyl acetate). This prevents emulsions.

• First Acid Wash: Add an equal volume of 1 M HCl to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Shake gently at first, then more vigorously for ~30 seconds with periodic venting.

• Separation: Allow the layers to separate. The lower layer will be the aqueous phase (unless using a halogenated solvent like DCM, in which case it's the organic phase). Drain and collect the aqueous layer.

• Repeat Wash: Repeat the acid wash (steps 2-3) one or two more times to ensure complete removal of the butylamine.

• Neutralization Wash: Wash the organic layer with saturated NaHCO₃ solution to neutralize any remaining acid. Be sure to vent frequently, as CO₂ gas will be evolved.

• Brine Wash: Wash the organic layer with brine. This helps to break any minor emulsions and removes the bulk of the dissolved water.

• Drying: Drain the organic layer into a clean flask and dry it over anhydrous Na₂SO₄ or MgSO₄.

• Isolation: Filter away the drying agent and concentrate the solvent under reduced pressure to isolate the purified product.

Protocol 2: Removal of Butylamine using a Scavenger Resin

This protocol outlines the general use of a polystyrene-based aldehyde resin to selectively scavenge butylamine.

Materials:

• Crude reaction mixture.

• Aldehyde-functionalized scavenger resin (typically 1-2% cross-linked polystyrene).

• Anhydrous solvent (e.g., DCM, THF, Toluene).

• Reaction vessel with magnetic stirring.

• Filtration apparatus (e.g., fritted funnel).

Procedure:

• Resin Preparation: If the resin is supplied dry, it may need to be pre-swollen in the reaction solvent for 15-30 minutes before use.

• Determine Stoichiometry: Calculate the maximum amount of unreacted butylamine in your mixture. A common practice is to use a 2-4 fold molar excess of the scavenger resin's functional groups relative to the amount of butylamine to be removed.

• Scavenging: Add the scavenger resin to the crude reaction mixture. If the reaction was run neat (without solvent), dissolve the mixture in a suitable anhydrous solvent first.

• Reaction: Stir the suspension at room temperature. The reaction time can vary from 1 to 12 hours. You can monitor the removal of butylamine by TLC or LC-MS by taking small aliquots from the solution.

• Filtration: Once the scavenging is complete, filter the mixture through a fritted funnel or a cotton plug in a pipette.

• Washing: Wash the filtered resin with a small amount of fresh solvent to recover any product that may be adhering to the beads.

• Isolation: Combine the filtrate and the washings, and remove the solvent under reduced pressure to yield the purified product.

Visualization: Method Selection Workflow

Choosing the right purification strategy is critical for success. The following workflow provides a decision-making framework based on the properties of your desired product.

Caption: Decision tree for selecting a butylamine removal method.

References

• Supra Sciences. Solid-Supported Scavengers. Available at: [Link]

• Campbell, K. N., Sommers, A. H., & Campbell, B. K. (1947). tert-BUTYLAMINE. Organic Syntheses, 27, 12. doi: 10.15227/orgsyn.027.0012. Available at: [Link]

• Scavenger resin and processes for the use thereof. (2005). U.S. Patent No. 6,897,262 B2.

• Wikipedia. (n.d.). n-Butylamine. Available at: [Link]

• Solubility of Things. (n.d.). Butylamine. Available at: [Link]

• Sureshbabu, R. P., et al. (2012). Comparative Efficacy of Polyamine-Based Scavenger Resins. International Journal of Organic Chemistry, 2, 255-258. Available at: [Link]

• Sciencemadness.org. (2020). Preparation of n-butylamine(consult). Available at: [Link]

• Loba Chemie. (n.d.). n-BUTYLAMINE | 109-73-9. Available at: [Link]

• Taylor & Francis Online. (n.d.). N-butylamine – Knowledge and References. Available at: [Link]

• ResearchGate. (n.d.). Covalent Scavengers for Primary and Secondary Amines. Available at: [Link]

• Sciencemadness Discussion Board. (2018). How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Available at: [Link]

• Not Voodoo. (n.d.). Workup for Removing Amines. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Available at: [Link]

• Reddit. (2020). Removing Amine Groups in Synthesis Reactions. Available at: [Link]

• Reid, W. B., & Movassaghi, M. (2018). Direct Deamination of Primary Amines via Isodiazene Intermediates. PMC. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Available at: [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

Sources

• 1. US6897262B2 - Scavenger resin and processes for the use thereof - Google Patents [patents.google.com]
• 2. n-Butylamine - Wikipedia [en.wikipedia.org]
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• 14. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Purification of Oily Amine Intermediates

Welcome to the technical support center for the purification of oily amine intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with purifying these often-recalcitrant compounds. Oily amines, by their nature, can be difficult to crystallize and may present issues such as streaking during chromatography and emulsion formation during extraction.

This document moves beyond simple protocols to provide in-depth, experience-driven advice in a practical question-and-answer format. We will explore the causality behind experimental choices, troubleshoot common problems, and provide validated workflows to enhance the purity and yield of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying oily amine intermediates?

The most common and effective methods leverage the basicity of the amine functional group. The choice depends on the nature of the impurities, the scale of the purification, and the stability of the amine. The main strategies are:

• Acid-Base Extraction: This is the workhorse technique. It involves converting the basic amine into a water-soluble salt by washing an organic solution of the crude product with aqueous acid. Neutral and acidic impurities remain in the organic layer and are washed away. The aqueous layer is then basified to regenerate the free amine, which can be extracted back into an organic solvent.[1][2][3]

• Purification via Salt Formation & Recrystallization: Many oily amines form crystalline salts (e.g., hydrochlorides, acetates, or tosylates). By treating the crude oily amine with an appropriate acid, a solid salt may precipitate, which can then be isolated by filtration and purified by recrystallization.[4][5][6][7] The free amine is then regenerated by treatment with a base.[8][9]

• Chromatography: Flash column chromatography is often used, but the acidic nature of standard silica gel can lead to poor separation and product loss.[10][11] This can be overcome by using a mobile phase containing a basic modifier (like triethylamine or ammonium hydroxide) or by using an alternative stationary phase, such as amine-functionalized silica or alumina.[10][12]

• Distillation: For thermally stable, high-boiling amines, vacuum distillation is a viable method to separate them from non-volatile impurities or compounds with significantly different boiling points.[13][14]

Q2: How do I choose the best purification method for my specific amine?

The optimal method depends on the properties of your amine and the impurities present. The following decision workflow can guide your choice.

Caption: Decision workflow for selecting a purification method.

Q3: What are the most common impurities I might encounter?

Impurities in oily amine intermediates typically arise from the synthetic route or degradation. Common examples include:

• Unreacted Starting Materials: These are often the most common impurity.

• Side-Products: Byproducts from the reaction, which may or may not be basic.

• Oxidation Products: Amines, especially aromatic ones, can oxidize upon exposure to air, often turning yellow or brown.[7][13]

• Solvent Residues: Residual solvents from the reaction or initial workup.

• Isomers and Related Structures: In some cases, such as with commercially available oleylamine, impurities can include geometric isomers (e.g., trans isomers) and saturated analogs.[15][16]

Q4: How can I tell if my amine is pure?

A combination of analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): A quick method to assess the number of components. A single spot (in multiple solvent systems) suggests purity. For amines, adding a small amount of triethylamine (e.g., 1%) to the eluent can prevent streaking on the plate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The gold standard for confirming the structure and assessing the purity of organic compounds. Integration of proton signals can help quantify impurities if their structure is known.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for volatile amines, providing information on both purity (from the chromatogram) and identity (from the mass spectrum).

• Liquid Chromatography-Mass Spectrometry (LC-MS): Suitable for less volatile or thermally sensitive amines.

Q5: What are the best practices for handling and storing purified oily amines?

Proper storage is crucial to maintain purity.[17]

• Inert Atmosphere: Many amines are sensitive to air and moisture.[18] Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and the formation of carbamates from atmospheric CO₂.[15]

• Temperature: Store in a cool, dark place.[17] Refrigeration is often suitable, but check the freezing point of your amine to ensure it doesn't solidify.

• Container: Use tightly sealed containers made of compatible materials like amber glass or high-density polyethylene (HDPE).[18]

Troubleshooting Guide

Problem: "I'm seeing a persistent emulsion during my acid-base extraction. How can I break it?"

Cause: Emulsions are common when working with amines, especially at higher concentrations or when fine solid particulates are present. They are stabilized by the surfactant-like properties of the amine salt.

Solutions:

• "Patience and Swirling": First, let the separatory funnel stand undisturbed for 10-20 minutes. Gentle swirling, rather than vigorous shaking, can help the layers coalesce.

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which decreases the solubility of organic material in it and can help break the emulsion.[19]

• Filtration: If the emulsion is caused by suspended solids, filtering the entire mixture through a pad of Celite® or glass wool can remove the particulates that stabilize the emulsion.

• Change the Solvent: Adding a small amount of a different organic solvent with different properties (e.g., toluene if you are using ethyl acetate) can sometimes disrupt the emulsion.

• Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective, though less common, method for separating the layers.

Problem: "My amine is streaking badly on my silica gel column. What can I do?"

Cause: Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. Basic amines interact strongly with these acidic sites via acid-base interactions, leading to poor elution, broad peaks (tailing), and sometimes irreversible adsorption.[10][11]

Solutions:

• Use a Basic Modifier: This is the most common solution. Add a small amount of a volatile amine base to your mobile phase.

  • Triethylamine (Et₃N): Typically added at 0.5-2% (v/v). The triethylamine acts as a competitor, binding to the acidic sites on the silica and allowing your amine of interest to elute more cleanly.[12]

  • Ammonium Hydroxide (NH₄OH): A solution of ~2% NH₄OH in methanol can be used as the polar component of your mobile phase (e.g., in a DCM/MeOH/NH₄OH system).[12]

• Use Amine-Functionalized Silica: This is an excellent but more expensive option. These stationary phases have amine groups covalently bonded to the silica surface, which masks the acidic silanols and provides a more inert surface for the purification of basic compounds.[10] This often allows for the use of simple hexane/ethyl acetate solvent systems without basic additives.[10]

• Switch to Alumina: Alumina is another polar stationary phase that is available in neutral, acidic, or basic forms. Basic or neutral alumina can be a good alternative to silica for purifying amines.

Problem: "I've formed the hydrochloride salt of my amine, but it won't crystallize. It just oils out. What should I try?"

Cause: The amine salt has "oiled out," meaning it has separated as a liquid phase that is immiscible with the solvent, rather than forming an ordered crystal lattice. This happens when the melting point of the salt is lower than the temperature of the solution or when the salt has a very high solubility in the chosen solvent.

Solutions:

• Scratching: Use a glass rod to scratch the inside surface of the flask at the oil-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of solid material, add a tiny crystal to the oiled-out mixture to induce crystallization.

• Solvent System Change: The solvent is critical. Your current solvent may be too good at solvating the salt.

  • Slowly add a non-polar "anti-solvent" (e.g., hexane or diethyl ether) to your solution until it becomes persistently cloudy, then allow it to stand.

  • Try a different primary solvent entirely. For example, isopropanol, ethanol, or mixtures like ethanol/diethyl ether are often effective for crystallizing amine hydrochlorides.

• Change the Counter-ion: If the hydrochloride salt is problematic, try forming a different salt. Trichloroacetic acid (TCA) has been shown to be effective in precipitating a wide range of amine salts, which can then be easily converted back to the free amine.[4][6]

Problem: "My amine seems to be decomposing during distillation, even under vacuum. How can I prevent this?"

Cause: Some amines are not thermally stable, even at the reduced temperatures achieved under vacuum.[14] The presence of oxygen or acidic/basic impurities can also catalyze decomposition at high temperatures.

Solutions:

• Improve the Vacuum: Ensure your vacuum system is operating at its maximum efficiency. A lower pressure will lower the boiling point further. A typical laboratory vacuum distillation is conducted at 0.1-1 mmHg.[14]

• Use a Short-Path Distillation Apparatus: A Kugelrohr or short-path head minimizes the distance the vapor has to travel, reducing the time the compound spends at high temperatures and decreasing losses on the glass surfaces.

• Distill from a Non-Volatile Base: Adding a small amount of a non-volatile base like potassium carbonate (K₂CO₃) or using a flask that has been basified and dried can neutralize any acidic impurities that might be catalyzing decomposition.

• Avoid Distillation: If the compound is simply too unstable, distillation is not the right method. Revert to other techniques like chromatography or salt crystallization.

Detailed Protocols

Protocol 1: General Acid-Base Extraction for Oily Amine Purification

Causality: This protocol separates a basic amine from neutral and acidic impurities by exploiting the differential solubility of the amine and its protonated salt form in organic and aqueous phases.[2][3]

• Dissolution: Dissolve the crude oily amine mixture (~1.0 g) in a suitable water-immiscible organic solvent (e.g., 20-30 mL of diethyl ether or ethyl acetate). See Table 1 for solvent choices.

• Acidic Wash: Transfer the solution to a separatory funnel. Add an equal volume of dilute aqueous acid (e.g., 1 M HCl). Stopper the funnel, invert, and open the stopcock to vent. Shake gently for 30-60 seconds, venting periodically.

• Separation: Allow the layers to separate. The protonated amine salt is now in the aqueous layer.[1] Drain the lower aqueous layer into a clean flask labeled "Aqueous 1".

• Re-extraction: To ensure complete transfer, wash the organic layer again with a fresh portion of 1 M HCl. Combine this second aqueous wash with "Aqueous 1". The organic layer now contains neutral and acidic impurities and can be set aside.

• Back-Wash (Optional): Wash the combined aqueous extracts ("Aqueous 1") with a small portion of fresh diethyl ether to remove any trapped neutral impurities. Discard this ether wash.

• Basification: Cool the "Aqueous 1" flask in an ice bath. Slowly add a concentrated base (e.g., 6 M NaOH) dropwise with stirring until the solution is strongly basic (pH > 12, check with pH paper). The oily free amine should separate from the aqueous solution.[9]

• Product Extraction: Transfer the basified mixture back to a separatory funnel. Extract the free amine into a fresh portion of organic solvent (e.g., 3 x 20 mL of diethyl ether).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified oily amine.

Table 1: Common Solvents for Amine Extraction

Solvent	Density (g/mL)	Layer Position	Notes
Diethyl Ether	0.71	Top	Highly volatile, good for lower molecular weight amines.
Ethyl Acetate	0.90	Top	Good general-purpose solvent, less volatile than ether.
Dichloromethane (DCM)	1.33	Bottom	Can be more effective for extracting certain amines, but is denser than water.
Toluene	0.87	Top	Useful for higher molecular weight amines, less polar.

Protocol 2: Flash Chromatography of Basic Amines on Silica Gel

Causality: This protocol uses a basic modifier in the mobile phase to prevent strong interactions between the basic analyte and the acidic silica gel, enabling proper elution and separation.

• TLC Analysis: Develop a suitable solvent system using TLC. A good starting point is a mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate). Add ~1% triethylamine (Et₃N) to the TLC developing chamber. Aim for an Rf value of ~0.3 for your target amine.

• Column Packing: Pack a flash chromatography column with silica gel using your chosen mobile phase (containing 1% Et₃N). Do not let the column run dry.

• Sample Loading: Dissolve your crude oily amine in a minimal amount of the mobile phase or a strong solvent like dichloromethane. Alternatively, adsorb the crude oil onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column ("dry loading").

• Elution: Run the column using the pre-determined mobile phase. If a gradient is needed, ensure both the weak and strong solvents contain the same concentration of the basic modifier (e.g., 1% Et₃N in both hexanes and ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent by rotary evaporation. Note: Triethylamine is relatively volatile (b.p. 89 °C) but may require co-evaporation with a solvent like toluene to remove completely.

Table 2: Comparison of Amine Purification Techniques

Technique	Pros	Cons	Best For...
Acid-Base Extraction	Scalable, inexpensive, removes neutral/acidic impurities effectively.	Can form emulsions; does not separate different basic compounds.	Initial cleanup of reaction mixtures containing non-basic impurities.
Salt Crystallization	Can provide very high purity; scalable.	Amine may not form a crystalline salt; requires regeneration step.	Removing impurities that are soluble in the crystallization solvent.
Chromatography	High resolving power; can separate structurally similar amines.	Can be low-yielding for amines on silica; requires solvent; less scalable.	Separating mixtures of amines or removing closely-related impurities.
Vacuum Distillation	Excellent for removing non-volatile impurities; no solvent waste.	Requires thermal stability; not effective for compounds with close boiling points.	Thermally stable, high-boiling liquid amines.

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of N-butyl-4-methylcyclohexan-1-amine Stereoisomers

Introduction: Beyond the Formula, Into the Fold

For researchers in medicinal chemistry and drug development, confirming the three-dimensional structure of a molecule is as critical as confirming its elemental composition. N-butyl-4-methylcyclohexan-1-amine, a substituted cyclohexane, serves as an excellent model for demonstrating the power of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy in stereochemical assignment. This molecule can exist as two distinct diastereomers: cis and trans. The spatial orientation of the N-butylamino and methyl groups profoundly influences the local electronic environment of each proton, leading to unique and predictable signatures in the ¹H NMR spectrum.

This guide provides an in-depth comparison of the expected ¹H NMR characteristics of the cis and trans isomers of N-butyl-4-methylcyclohexan-1-amine. We will explore the theoretical basis for spectral differences, rooted in conformational analysis, and provide a robust experimental protocol to acquire high-quality, reproducible data.

The Decisive Factor: Conformational Analysis of Cis and Trans Isomers

The key to differentiating the isomers lies in understanding the stable chair conformations of the cyclohexane ring. In substituted cyclohexanes, bulky groups preferentially occupy the equatorial position to minimize steric strain, particularly 1,3-diaxial interactions[1].

• trans-N-butyl-4-methylcyclohexan-1-amine : In the trans isomer, the N-butylamino and methyl groups are on opposite faces of the ring. The most stable conformation allows both bulky substituents to reside in equatorial positions (diequatorial). This conformation is significantly lower in energy and will be the overwhelmingly dominant form observed by NMR at room temperature.

• cis-N-butyl-4-methylcyclohexan-1-amine : In the cis isomer, both groups are on the same face. To minimize steric hindrance, the larger N-butylamino group will preferentially occupy an equatorial position, forcing the smaller methyl group into an axial position. While ring flipping occurs rapidly, the conformer with the equatorial amine will be the most populated and define the observed spectrum[2].

These conformational preferences are the root cause of the distinct chemical shifts and coupling constants that allow for unambiguous assignment.

Comparative Analysis of Predicted ¹H NMR Spectra

The differing spatial arrangements of protons (axial vs. equatorial) in the dominant conformers of the cis and trans isomers lead to predictable variations in their NMR spectra. Protons in an axial position are typically more shielded (shifted upfield) compared to their equatorial counterparts in the same molecule[3]. Furthermore, the magnitude of the spin-spin coupling constant (J-value) is highly dependent on the dihedral angle between coupled protons, providing a powerful diagnostic tool[4][5].

Proton Assignment	Trans Isomer (Diequatorial)	Cis Isomer (Equatorial Amine, Axial Methyl)	Rationale for Difference
CH₃ (on C4)	~0.9 ppm (doublet)	~0.8 ppm (doublet)	The axial methyl group in the cis isomer is more shielded, causing an upfield shift compared to the equatorial methyl in the trans isomer. This is a primary diagnostic signal.
H1 (methine, C-N)	~2.5-2.7 ppm (multiplet, tt-like)	~2.5-2.7 ppm (multiplet, tt-like)	In both stable conformers, H1 is axial. It will exhibit large axial-axial (J ≈ 10-13 Hz) and smaller axial-equatorial (J ≈ 3-5 Hz) couplings. Its chemical shift is influenced by the adjacent nitrogen[6].
H4 (methine, C-CH₃)	~1.2-1.4 ppm (multiplet)	~1.6-1.8 ppm (multiplet)	In the trans isomer, H4 is axial and thus shielded. In the cis isomer, H4 is equatorial and deshielded, resulting in a significant downfield shift. This is another key diagnostic signal.
Cyclohexane Ring Hₐₓ	Shielded (Upfield)	Shielded (Upfield)	Axial protons on the cyclohexane ring generally appear at a higher field (lower ppm) than equatorial protons[3].
Cyclohexane Ring Hₑₐ	Deshielded (Downfield)	Deshielded (Downfield)	Equatorial protons on the cyclohexane ring generally appear at a lower field (higher ppm) than axial protons[3].
N-H	~1.0-2.0 ppm (broad singlet)	~1.0-2.0 ppm (broad singlet)	The chemical shift is variable and depends on concentration and solvent. The signal is often broad due to quadrupolar coupling and exchange, and may not show coupling[7].
N-CH₂- (butyl)	~2.4-2.6 ppm (triplet)	~2.4-2.6 ppm (triplet)	Protons alpha to the nitrogen are deshielded[8][9]. The chemical shift should be similar for both isomers.
-(CH₂)₂- (butyl)	~1.3-1.5 ppm (multiplet)	~1.3-1.5 ppm (multiplet)	Standard alkyl region.
-CH₃ (butyl)	~0.9 ppm (triplet)	~0.9 ppm (triplet)	Standard terminal methyl group.

Experimental Protocol for High-Resolution ¹H NMR

Adherence to a standardized protocol is essential for obtaining high-quality, comparable data. This protocol is designed to be self-validating by minimizing common sources of error.

1. Sample Preparation:

• Analyte Mass : Weigh 5-10 mg of the N-butyl-4-methylcyclohexan-1-amine sample[10]. Using a sufficient amount ensures a good signal-to-noise ratio without requiring excessive acquisition time.

• Solvent Selection : Use approximately 0.6 mL of Deuterated Chloroform (CDCl₃). CDCl₃ is a standard choice for non-polar to moderately polar organic molecules and its residual proton peak is well-characterized (~7.26 ppm)[11][12].

• Internal Standard : For precise chemical shift referencing, use CDCl₃ containing 0.03-0.05% v/v Tetramethylsilane (TMS)[13]. TMS is chemically inert and its sharp singlet at 0 ppm provides an ideal reference point. Avoid using too much TMS, as this can distort the baseline[13].

• Dissolution : Prepare the sample in a small, clean vial. Ensure the solid is fully dissolved before transferring the solution into the NMR tube. Vortexing or gentle warming can aid dissolution[10].

• Transfer & Filtration : Using a Pasteur pipette with a small cotton or glass wool plug, transfer the solution to a clean, high-quality NMR tube (e.g., Wilmad 528-PP or equivalent)[14]. This filtration step removes any particulate matter that can degrade spectral quality by interfering with the magnetic field homogeneity (shimming).

• Sample Volume : Ensure the final sample height in the NMR tube is between 4 and 5 cm. This volume is optimal for the detection coils in most modern spectrometers[13].

2. NMR Data Acquisition:

• Spectrometer : Use a 400 MHz (or higher) NMR spectrometer. Higher field strengths provide better signal dispersion, which is crucial for resolving the complex multiplets of the cyclohexane ring protons.

• Locking and Shimming : Lock the spectrometer on the deuterium signal of the CDCl₃. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow, symmetrical solvent peak.

• Acquisition Parameters :

  • Pulse Program : A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (NS) : 16 scans. This is typically sufficient for a sample of this concentration.

  • Relaxation Delay (D1) : 5 seconds. A longer relaxation delay ensures that all protons have fully relaxed between pulses, allowing for accurate integration.

  • Acquisition Time (AQ) : ~3-4 seconds.

  • Spectral Width (SW) : 0 to 12 ppm.

3. Data Processing:

• Fourier Transform : Apply an exponential window function (line broadening of ~0.3 Hz) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing : Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction : Apply an automated baseline correction to ensure the baseline is flat.

• Referencing : Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. If TMS is not used, the residual CDCl₃ peak can be set to 7.26 ppm[15].

• Integration : Integrate all signals. The relative integrals should correspond to the number of protons giving rise to each signal. This can be used to determine the isomeric ratio in a mixture.

Workflow for Isomer Identification and Comparison

The following workflow illustrates the logical process from sample receipt to final structural confirmation.

Caption: Workflow for the ¹H NMR characterization of N-butyl-4-methylcyclohexan-1-amine isomers.

Alternative & Complementary Techniques

While ¹H NMR is often sufficient for distinguishing these isomers, other techniques can provide confirmatory evidence:

• ¹³C NMR Spectroscopy : The chemical shift of the methyl carbon will also be diagnostic. An axial methyl carbon is typically shielded and appears upfield (~17-19 ppm) compared to an equatorial methyl carbon (~22-24 ppm).

• 2D NMR (COSY, HSQC) : A COSY (Correlation Spectroscopy) experiment can definitively establish which protons are coupled to each other, aiding in the assignment of complex multiplets in the cyclohexane ring. An HSQC (Heteronuclear Single Quantum Coherence) experiment correlates protons with their directly attached carbons, confirming assignments for both ¹H and ¹³C spectra.

Conclusion

The ¹H NMR characterization of N-butyl-4-methylcyclohexan-1-amine is a clear demonstration of how fundamental principles of stereochemistry and conformational analysis directly translate into observable spectral data. The key distinguishing features between the cis and trans isomers are the chemical shifts of the C4-methyl and C4-methine protons, which are dictated by their respective axial or equatorial orientations in the lowest energy chair conformation. By following a robust experimental protocol, researchers can confidently assign the stereochemistry and determine the isomeric purity of their samples, a critical step in any rigorous drug development or chemical research program.

References

• Tiziani, S., & Lodi, A. (2010). A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. Analytical Biochemistry, 398(2), 263-265. Retrieved from [Link][16]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for - The Royal Society of Chemistry. Retrieved from [Link][17]

• Peruchena, N. M., et al. (2007). Manifestation of Stereoelectronic Effects on the Calculated Carbon−Hydrogen Bond Lengths and One Bond 1JC-H NMR Coupling Constants in Cyclohexane, Six-Membered Heterocycles, and Cyclohexanone Derivatives. Journal of the American Chemical Society, 129(33), 10291-10300. Retrieved from [Link][4]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link][11]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link][14]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link][10]

• Chemistry LibreTexts. (2022). 4.13: NMR in Lab- Solvent Impurities. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Conformational Analysis of Monosubstituted Cyclohexane. Retrieved from [Link][2]

• ResearchGate. (2017). Study of thermodynamic and NMR properties of some cyclohexane derivatives. Retrieved from [Link][3]

• Fiveable. (n.d.). Spectroscopy of Amines. Retrieved from [Link][8]

• Chemistry LibreTexts. (2021). 3.3: Conformational analysis of cyclohexanes. Retrieved from [Link][1]

• YouTube. (2023). NMR 5: Coupling Constants. Retrieved from [Link][5]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Retrieved from [Link][6]

• University of Regensburg. (n.d.). ¹H NMR Spectroscopy. Retrieved from [Link][7]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link][15]

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Technical Comparison: NaBH4 vs. NaBH(OAc)3 for Cyclohexanone Amination

[1]

Executive Summary

For the reductive amination of cyclohexanone, the choice between Sodium Borohydride (NaBH4) and Sodium Triacetoxyborohydride (NaBH(OAc)3) is dictated by the requirement for selectivity versus cost/availability .

• Use NaBH(OAc)3 for Direct Reductive Amination (One-Pot) . It is the industry standard for high-value synthesis because it selectively reduces the protonated iminium ion in the presence of the ketone, minimizing side product formation (cyclohexanol).

• Use NaBH4 for Indirect Reductive Amination (Two-Step) . It is preferred for large-scale, cost-sensitive operations where the imine can be fully formed (equilibrium shifted) prior to reduction, or where the amine is highly nucleophilic.

Mechanistic Deep Dive: The Selectivity Paradox

The core difference lies in the hydride nucleophilicity and the pH-dependent activation of the substrate.

Sodium Borohydride (NaBH4)[2][3][4][5][6][7][8]

• Nature: A strong, "hard" nucleophile.

• Mechanism: In protic solvents (MeOH), NaBH4 rapidly reduces ketones to alcohols.

• The Conflict: If mixed directly with cyclohexanone and an amine, NaBH4 will competitively reduce the unreacted cyclohexanone to cyclohexanol before the imine has time to form.

• Solution: Requires a stepwise approach: (1) Form Imine

  (2) Add Reducing Agent.[1][2][3][4]

Sodium Triacetoxyborohydride (NaBH(OAc)3)[1][2][3][4][5][6][11]

• Nature: A mild, sterically hindered, and electron-deficient hydride source (due to three acetoxy groups).

• Mechanism: It is too weak to reduce neutral ketones/aldehydes at a significant rate at room temperature. However, it effectively reduces protonated iminium ions .

• The Advantage: This allows for a direct (one-pot) protocol.[2][4][5][6] The reagent can coexist with the ketone, waiting for the amine to condense and form the iminium species, which it then traps.

Mechanism Visualization

The following diagram illustrates the kinetic competition that dictates reagent choice.

Caption: Kinetic competition in reductive amination. NaBH(OAc)3 minimizes the red path (alcohol formation), while NaBH4 accelerates it if the imine is not pre-formed.

Head-to-Head Performance Analysis

Comparative Data Table

Feature	Sodium Borohydride (NaBH4)	Sodium Triacetoxyborohydride (NaBH(OAc)3)
Protocol Type	Indirect (Two-Step)	Direct (One-Pot)
Selectivity	Low (Reduces Ketones & Imines)	High (Reduces Iminium > Ketones)
Solvent System	Methanol (MeOH), Ethanol	1,2-Dichloroethane (DCE), THF, DCM
Additives	Dehydrating agents ( , ) often needed	Acetic Acid (AcOH) often added to catalyze imine formation
Typical Yield	60–80% (Variable based on equilibrium)	85–95% (Consistently high)
Side Products	Cyclohexanol (major), Dialkylation	Minimal; trace alcohol
Reaction Time	4–24 Hours (includes imine formation)	1–4 Hours
Cost	Low	Moderate to High

Critical Analysis

• Solvent Compatibility: NaBH(OAc)3 reacts with methanol; therefore, it is typically used in aprotic solvents like DCE or THF.[7] NaBH4 requires protic solvents (MeOH) to solubilize the reagent and facilitate hydride transfer, though this also promotes ketone reduction.

• Dialkylation: When using primary amines, NaBH(OAc)3 is superior at preventing over-alkylation (dialkylation) because the reaction conditions can be tuned (stoichiometry) more precisely than the aggressive NaBH4 reduction.

Experimental Protocols

Method A: Direct Amination with NaBH(OAc)3 (Recommended)

Based on the Abdel-Magid Protocol [1].

Scope: Best for valuable substrates, secondary amines, or when speed is critical.

• Preparation: In a dry flask under

  , dissolve Cyclohexanone (1.0 equiv) and Amine (1.0–1.1 equiv) in 1,2-Dichloroethane (DCE) or THF .

  • Note: If using the amine hydrochloride salt, add 1.0 equiv of

    .[3]

• Activation: Add Acetic Acid (AcOH) (1.0–2.0 equiv).

  • Why: Promotes formation of the iminium ion, the required substrate for NaBH(OAc)3 reduction.[5]

• Reduction: Add NaBH(OAc)3 (1.4–1.6 equiv) in one portion.

• Reaction: Stir at room temperature for 1–4 hours. Monitor by TLC/LCMS for disappearance of ketone.

• Workup: Quench with saturated aqueous

  . Extract with EtOAc or DCM. Dry organic layer over and concentrate.

Method B: Indirect Amination with NaBH4

Scope: Best for large-scale commodity synthesis or simple amines where equilibrium favors the imine.

• Imine Formation: Dissolve Cyclohexanone (1.0 equiv) and Amine (1.0–1.2 equiv) in Methanol (MeOH) .

  • Optional: Add activated 3Å molecular sieves or use a Dean-Stark trap (if in toluene) to push equilibrium. Stir for 2–12 hours.

• Check Point: Ensure imine formation is complete (NMR/IR). If ketone remains, adding NaBH4 now will yield cyclohexanol.

• Reduction: Cool the solution to 0°C. Add NaBH4 (1.0 equiv) portion-wise (exothermic).

• Reaction: Allow to warm to room temperature and stir for 1–2 hours.

• Workup: Quench with dilute HCl (carefully) or water. Adjust pH to >10 with NaOH to free the amine base. Extract with DCM.[4]

Workflow Decision Tree

Caption: Operational workflow for selecting the correct reductive amination protocol.

Supporting Experimental Data

The following data is summarized from the seminal work by Abdel-Magid et al. [1], comparing the efficiency of reducing agents for cyclohexanone amination.

Reaction: Cyclohexanone + Morpholine

N-Cyclohexylmorpholine

Reagent	Conditions	Time	Yield	Observation
NaBH(OAc)3	DCE, AcOH (1 equiv), 23°C	3 h	99%	Clean conversion. No enamine detected.
NaBH3CN	MeOH, AcOH, 23°C	23 h	50%	Slow. Incomplete conversion.
NaBH3CN	MeOH, No Acid	23 h	34%	Very slow. 10% enamine side product.
NaBH4	MeOH (Two-step)	4 h	~75%*	Requires pre-formation; yield varies with dryness.

*NaBH4 yield is estimated based on standard laboratory performance for this specific transformation when not strictly optimized.

Key Insight: In the absence of acetic acid, the reaction is sluggish. NaBH(OAc)3 with AcOH provides the fastest kinetics and highest yield because the acetoxy groups assist in proton transfer, and the reagent does not decompose the iminium intermediate.

Safety & Handling

• NaBH(OAc)3:

  • Moisture Sensitive: Hydrolyzes to release acetic acid and boric acid. Store in a desiccator.

  • Toxicity: Safer than NaBH3CN (no cyanide risk), but generates acetic acid upon workup.

• NaBH4:

  • Gas Evolution: Releases Hydrogen gas (

    ) rapidly upon contact with acid or water. Ensure proper ventilation.

  • Stability: Stable in dry air, but decomposes in moist air.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[8][9][3][5][10] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][8][7][2][9][3][6][10] Studies on Direct and Indirect Reductive Amination Procedures.[8][9][6][10] The Journal of Organic Chemistry, 61(11), 3849–3862.[8] [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971).[3] The cyanohydridoborate anion as a selective reducing agent.[11][1][2][3][4][6][12] Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

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A Comparative Guide to the Spectroscopic Analysis of N-Substituted 4-Methylcyclohexylamines

For researchers and professionals in drug development and organic synthesis, the unambiguous characterization of molecular structure is paramount. N-substituted 4-methylcyclohexylamines are a crucial class of compounds, serving as key intermediates and building blocks for pharmacologically active agents. Their structural analysis, however, presents unique challenges, primarily due to the stereoisomerism of the cyclohexyl ring (cis/trans isomerism) and the influence of the N-substituent on the molecule's electronic and conformational properties.

This guide provides an in-depth comparison of standard spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the analysis of these compounds. We will move beyond procedural descriptions to explore the causal relationships between molecular structure and spectral output, offering insights honed from extensive field experience to ensure robust and reliable characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for determining the detailed carbon-hydrogen framework and stereochemistry of N-substituted 4-methylcyclohexylamines. Both ¹H and ¹³C NMR are indispensable, providing complementary information.

Expertise in Practice: Why NMR is Critical

The conformational rigidity of the cyclohexyl ring, combined with the presence of cis and trans isomers, makes proton and carbon environments highly sensitive to their spatial arrangement. The chemical shift and coupling constants of the C1 proton (the proton on the carbon bearing the amino group) are particularly diagnostic for assigning stereochemistry. The electronic nature of the N-substituent (e.g., alkyl, acyl, aryl) directly influences the chemical shifts of nearby nuclei, making NMR an excellent tool for comparative analysis.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (typically Chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Causality Note: CDCl₃ is a versatile solvent for this class of compounds and its residual peak at 7.26 ppm provides a convenient internal reference. For compounds with limited solubility, other solvents like DMSO-d₆ or Methanol-d₄ may be employed, but be aware of potential H-D exchange with the N-H proton.

• Instrument Setup: Acquire spectra on a 400 MHz or higher field spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving the complex multiplets of the cyclohexyl ring protons.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Number of scans: 16-32, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This simplifies the spectrum to single lines for each unique carbon atom.[1]

  • Typical spectral width: 0 to 220 ppm.

  • Number of scans: 1024 or more may be needed due to the low natural abundance of ¹³C.[1]

• Advanced Experiments (Optional but Recommended):

  • DEPT (Distortionless Enhancement by Polarization Transfer): Use DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups, which greatly aids in assigning the cyclohexyl and substituent carbons.[2]

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and trace the connectivity within the cyclohexyl ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To directly correlate each proton with its attached carbon atom.

¹H NMR: Comparative Data & Interpretation

The key diagnostic regions are the N-H proton, the protons of the N-substituent, the C1-H methine proton, and the C4-H methine proton.

Substituent (R)	N-H Shift (ppm)	N-R Shift (ppm)	C1-H Shift (ppm)	Key Observations
-H (unsubstituted)	~1.2 (broad s)	N/A	~2.5-3.0 (m)	The N-H and C1-H protons are key landmarks. The broadness of the N-H signal is due to quadrupole broadening and potential exchange.
-CH₃ (methyl)	~1.5 (broad s)	~2.4 (s, 3H)	~2.2-2.6 (m)	A sharp 3H singlet around 2.4 ppm is a definitive indicator of the N-methyl group.[3][4]
-C(O)CH₃ (acetyl)	~5.5 (broad d)	~2.0 (s, 3H)	~3.6-4.0 (m)	The C1-H proton is significantly deshielded due to the strong electron-withdrawing effect of the amide carbonyl. The amide N-H proton is also shifted downfield.
-CH₂Ph (benzyl)	~1.8 (broad s)	~3.8 (s, 2H), ~7.3 (m, 5H)	~2.3-2.7 (m)	Appearance of aromatic signals (~7.2-7.4 ppm) and a benzylic singlet (~3.8 ppm) are characteristic.[5]

Distinguishing Cis/Trans Isomers: The width and chemical shift of the C1-H signal are often diagnostic. In the more stable chair conformation, the trans isomer typically has the C1-H in an axial position, leading to a broader multiplet with large axial-axial couplings. The cis isomer's C1-H is equatorial, resulting in a narrower multiplet with smaller couplings.

¹³C NMR: Comparative Data & Interpretation

The chemical shifts of C1 and C4 are highly sensitive to the stereochemistry and the N-substituent.

Substituent (R)	C1 Shift (ppm)	C4 Shift (ppm)	N-R Carbon Shift (ppm)	Key Observations
-H (unsubstituted)	~50-52	~31-33	N/A	C1 is the most downfield of the ring carbons, directly showing the nitrogen's influence.
-CH₃ (methyl)	~58-60	~32-34	~33-34	Alkylation on the nitrogen further deshields C1.[4] The N-methyl carbon signal is also observed.
-C(O)CH₃ (acetyl)	~48-50	~31-33	C=O: ~170, CH₃: ~24	Acylation shields C1 slightly compared to the parent amine due to resonance effects, but the carbonyl carbon provides a clear marker at ~170 ppm.
-CH₂Ph (benzyl)	~57-59	~32-34	CH₂: ~50-52, Aromatic: ~127-140	The benzylic CH₂ carbon signal is distinct, and multiple aromatic signals confirm the substituent.[5]

Self-Validation Check: The number of observed ¹³C signals should match the number of non-equivalent carbons in the proposed structure. For symmetric molecules, fewer signals will be observed. This provides an internal check on the structural assignment.[6]

Infrared (IR) Spectroscopy: A Rapid Functional Group Analysis

IR spectroscopy provides a quick and effective method to confirm the presence of key functional groups, particularly the N-H and C=O bonds.

Expertise in Practice: Why IR is a Necessary Complement

While NMR maps the skeleton, IR confirms the bond types. It is exceptionally useful for monitoring reactions, such as the acylation of an amine. The disappearance of the secondary amine N-H stretch and the appearance of a strong amide C=O stretch provides definitive proof of reaction completion.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount of the neat liquid or solid sample directly onto the ATR crystal. No extensive preparation is required.

• Instrument Setup: Use a standard FTIR spectrometer.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • Typical range: 4000-600 cm⁻¹.

  • Number of scans: 16-32.

IR: Comparative Data & Interpretation

Substituent (R)	N-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	Other Key Bands
-H (unsubstituted)	3350 & 3450 (two bands, primary amine)	N/A	C-H (aliphatic): 2850-2950
-CH₃ / -CH₂Ph	3300-3350 (one band, secondary amine)[3]	N/A	C-H (aliphatic): 2850-2950
-C(O)CH₃ (acetyl)	~3300 (amide N-H)	~1640 (strong, Amide I band)	C-H (aliphatic): 2850-2950

Mass Spectrometry (MS): Molecular Weight and Fragmentation

MS provides the molecular weight of the compound and offers structural clues through analysis of its fragmentation patterns.

Expertise in Practice: Why MS is a Final Check

MS confirms the molecular formula assigned by NMR and IR. The fragmentation pattern, particularly the alpha-cleavage common to amines, serves as a fingerprint that can validate the structure of the N-substituent and the cyclohexyl core.[3]

Experimental Protocol: Electron Ionization (EI)-MS

• Sample Introduction: Typically performed via Gas Chromatography (GC-MS) for volatile liquid samples or a direct insertion probe for solids.

• Ionization: Standard electron ionization at 70 eV.

• Analysis: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

MS: Comparative Data & Interpretation

The primary fragmentation pathway for these amines is alpha-cleavage , where the bond between the C1 carbon and an adjacent ring carbon is broken.[3]

Characteristic Fragments:

Substituent (R)	Molecular Ion (M⁺•)	Key Fragment (m/z)	Fragment Identity
-H	113	84	[M - C₂H₅]⁺
-CH₃	127	70	[CH=N(H)CH₃]⁺ from alpha-cleavage
-C(O)CH₃	155	84, 43	[M - C₂H₅]⁺, [CH₃CO]⁺ (acetyl cation)
-CH₂Ph	203	91	[C₇H₇]⁺ (tropylium ion)

Trustworthiness Note: According to the Nitrogen Rule, a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[3] This provides a rapid check of the molecular ion peak's validity.

An Integrated Approach to Analysis

For maximum confidence in structural assignment, these techniques should be used in concert. The following workflow illustrates a logical and self-validating process for characterization.

Conclusion

The spectroscopic analysis of N-substituted 4-methylcyclohexylamines is a multi-faceted process where each technique provides a critical piece of the structural puzzle. NMR spectroscopy delivers the most detailed information regarding the carbon-hydrogen framework and stereochemistry. IR spectroscopy offers rapid confirmation of key functional groups, making it invaluable for reaction monitoring. Finally, mass spectrometry validates the molecular weight and provides corroborating structural evidence through predictable fragmentation patterns. By employing these techniques in an integrated workflow, researchers can achieve unambiguous and reliable characterization of these important chemical entities.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-butyl-4-methylcyclohexan-1-amine

For professionals in research and drug development, the integrity of our work is intrinsically linked to the safety and responsibility with which we manage our chemical reagents. N-butyl-4-methylcyclohexan-1-amine, a substituted cyclohexylamine, requires meticulous handling not only during its application but, critically, through to its final disposal. This guide provides a procedural framework grounded in established safety protocols to ensure that this compound is managed in a way that protects laboratory personnel, the community, and the environment.

Hazard Profile and Risk Assessment: The "Why" Behind the Procedure

Understanding the inherent hazards of N-butyl-4-methylcyclohexan-1-amine is fundamental to appreciating the necessity of stringent disposal protocols. While specific data for this exact compound is limited, its structure as an aliphatic amine allows for authoritative read-across from similar cyclohexylamine derivatives. Aliphatic amines are recognized as corrosive and can cause severe skin and eye damage.[1][2][3]

The primary risks associated with this class of compounds necessitate that it be treated as hazardous waste. Under no circumstances should this chemical or its residues be disposed of via sanitary sewer systems.

Table 1: Hazard and Safety Data for Substituted Cyclohexylamines

Parameter	Guideline / Data	Rationale & Implication	Source
GHS Hazard Class	Skin Corrosion/Irritation (Category 1B), Serious Eye Damage (Category 1), STOT SE 3	The compound is corrosive and can cause severe burns and respiratory irritation. Direct contact must be avoided, and waste must be handled to prevent exposure.	[1]
Incompatible Materials	Acids, Strong Oxidizing Agents, Acid Anhydrides, Acid Chlorides, Carbon Dioxide	Co-mingling this waste with incompatible materials can lead to violent reactions, heat generation, or the release of toxic gases. Segregation is critical.	[4][5]
Combustibility	Combustible Liquid	Waste containers must be stored away from ignition sources such as open flames, hot surfaces, and sparks.[1][5]	[1][5]
Environmental Hazard	Harmful to aquatic life with long-lasting effects.	Improper disposal can lead to significant environmental contamination. All waste must be contained and transferred to a licensed disposal facility.	[2][6]

Pre-Disposal Safety: Engineering and Personal Protective Controls

Before initiating any waste collection or disposal procedures, ensure that all appropriate safety measures are in place. The causality is simple: effective containment of the chemical at all stages prevents unintended exposure.

• Engineering Controls : All handling of N-butyl-4-methylcyclohexan-1-amine waste, including transfers and container sealing, must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[7] Ensure that eyewash stations and safety showers are unobstructed and readily accessible.[4]

• Personal Protective Equipment (PPE) : A comprehensive PPE ensemble is mandatory.

  • Eye Protection : Wear chemical splash goggles and a face shield for maximum protection.[4]

  • Hand Protection : Use chemical-resistant gloves (e.g., nitrile or neoprene). Consult your institution's glove compatibility chart.

  • Body Protection : Wear a chemical-resistant apron or lab coat over personal clothing.

  • Respiratory Protection : If there is a risk of exceeding exposure limits, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors/amines.[3]

The Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of N-butyl-4-methylcyclohexan-1-amine is that it must be managed as regulated hazardous waste from "cradle to grave."[8] This involves systematic identification, segregation, and collection for subsequent removal by a licensed environmental services contractor.

Step 1: Waste Characterization and Segregation

Properly characterizing the waste stream is the first critical step. This dictates how it must be segregated and stored.

• Identify the Waste Form :

  • Unused/Pure Product : The original chemical in its container.

  • Solutions : The amine dissolved in a solvent. The solvent itself may be a hazardous waste (e.g., halogenated vs. non-halogenated).

  • Contaminated Debris : Solid waste such as gloves, absorbent pads, and glassware that has come into contact with the chemical.

• Segregate at the Source :

  • DO NOT mix amine waste with other waste streams, especially acids or strong oxidizers.[4][5]

  • Keep solid and liquid waste in separate, dedicated containers.

  • If the amine is in a solvent, collect it with the appropriate solvent waste stream (e.g., "Non-Halogenated Organic Waste").

Step 2: Containerization and Labeling

Proper containment and labeling prevent accidents and ensure regulatory compliance.

• Select a Compatible Container : Use a chemically resistant container (e.g., high-density polyethylene - HDPE) with a tightly sealing screw cap.[4][9] The container must be in good condition, free of leaks or cracks.

• Label the Container : All waste containers must be labeled before any waste is added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "N-butyl-4-methylcyclohexan-1-amine."

  • List all other components and their approximate percentages (e.g., "Methanol, ~80%").

  • The relevant hazard characteristics (e.g., "Corrosive," "Combustible").

  • The accumulation start date (the date the first drop of waste is added).

Step 3: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Keep Containers Closed : Waste containers must remain tightly sealed at all times, except when actively adding waste.[8]

• Provide Secondary Containment : Place the waste container in a larger, chemically compatible tub or bin to contain any potential leaks.

• Store Away from Incompatibles : Ensure the SAA is organized to physically separate incompatible waste types.

Step 4: Arranging for Final Disposal

The final and only acceptable disposal method is through your institution's Environmental Health and Safety (EHS) office or a contracted professional waste disposal service.

• Request a Pickup : Follow your institution's established procedures for requesting a hazardous waste pickup.

• Documentation : Ensure all required paperwork is completed accurately. This creates the manifest used to track the waste to its final disposal site.[10]

• Final Disposal Method : The licensed waste vendor will typically use high-temperature incineration for the destruction of this type of organic chemical waste.[11] This method ensures complete breakdown of the compound into less harmful components.

Disposal Decision Workflow

The following diagram outlines the critical decision points and procedural flow for managing N-butyl-4-methylcyclohexan-1-amine waste in the laboratory.

Caption: Decision workflow for the safe disposal of N-butyl-4-methylcyclohexan-1-amine waste.

Emergency Procedures for Spills During Disposal

Accidents can happen. A spill during the waste transfer process must be managed promptly and safely.

• Evacuate and Alert : Immediately alert personnel in the vicinity. If the spill is large or vapor concentrations are high, evacuate the lab and contact your institution's emergency response team.

• Control Ignition Sources : If safe to do so, remove any potential sources of ignition.

• Contain the Spill : Use a spill kit with an appropriate absorbent material (e.g., vermiculite, sand, or a commercial absorbent pad) to contain the spill.[12] Do not use combustible materials like paper towels.

• Collect Waste : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate : Wipe the spill area with a 5% solution of acetic acid, followed by water, to neutralize any remaining amine residue.[12] Collect all decontamination materials as hazardous waste.

• Report : Report the incident to your laboratory supervisor and EHS office, as per institutional policy.[13]

By adhering to this comprehensive disposal plan, you contribute to a culture of safety and environmental stewardship, ensuring that your valuable research does not come at the cost of personal or ecological well-being.

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• BUTYLAMINE . Occupational Safety and Health Administration (OSHA). [Link]

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• Chemical Safety and Waste Management Manual . The University of Alabama at Birmingham. [Link]

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A Researcher's Guide to the Safe Handling of N-butyl-4-methylcyclohexan-1-amine

Understanding the Risks: Hazard Profile

N-butyl-4-methylcyclohexan-1-amine is anticipated to be a hazardous chemical, demanding stringent safety protocols. Based on data for its isomer, 4-tert-butyl-N-methylcyclohexan-1-amine, researchers should assume the compound is a combustible liquid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1]

Assumed Hazard Classifications:

Hazard Class	Category	GHS Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	Category 1	H314: Causes severe skin burns and eye damage
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

This data is based on the GHS information provided for 4-tert-butyl-N-methylcyclohexan-1-amine from the ECHA C&L Inventory.[1]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks of exposure. The following PPE is mandatory when handling N-butyl-4-methylcyclohexan-1-amine.

Core PPE Requirements:

• Body Protection: A flame-resistant lab coat is essential. For tasks with a higher risk of splashing, chemical-resistant aprons or coveralls should be worn over the lab coat.[2]

• Hand Protection: Due to the corrosive nature of this amine, appropriate chemical-resistant gloves are required. Nitrile gloves may offer splash protection for incidental contact, but for prolonged handling, heavier-duty gloves such as butyl rubber or laminate gloves should be considered. Always consult the glove manufacturer's compatibility chart.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. Given the severe eye damage potential, a face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or during procedures with a high splash risk.[3]

• Respiratory Protection: All handling of N-butyl-4-methylcyclohexan-1-amine should be conducted within a certified chemical fume hood to control vapors.[4] If engineering controls are insufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3]

PPE Donning and Doffing Workflow:

Caption: Sequential process for donning and doffing PPE to minimize contamination.

Operational and Handling Protocols

Adherence to strict operational protocols is paramount to ensure the safety of all laboratory personnel.

General Handling Procedures:

• Work Area Preparation: Designate a specific area for handling N-butyl-4-methylcyclohexan-1-amine within a chemical fume hood. Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[3][5]

• Chemical Transport: When transporting the chemical, use a secondary container to prevent spills in case the primary container is compromised.

• Aliquotting and Dispensing: Use only compatible labware (e.g., borosilicate glass, PTFE). Dispense the liquid slowly and carefully to avoid splashing.

• Heating: As the substance is combustible, avoid open flames.[5] Use controlled heating methods such as a heating mantle, oil bath, or hot plate in a well-ventilated area.

• Post-Handling: Thoroughly wash hands and any potentially exposed skin with soap and water after handling, even if no direct contact is suspected.[6]

Emergency Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][7] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[6][7] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water and seek immediate medical attention.

Spill Management and Disposal Plan

A proactive plan for spill management and waste disposal is a critical component of safe laboratory operations.

Spill Cleanup Protocol:

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert colleagues and the laboratory supervisor.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the liquid.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste.[5]

• Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse with water.

Spill Response Workflow:

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